3-(Trifluoromethyl)-1,2,4-triazolo(3,4-a)isoquinoline

• CAS: 27022-50-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline (CAS No. 27022-50-0), a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Due to a scarcity of publicly available experimental data for this specific molecule, this guide emphasizes the foundational principles governing its likely physicochemical characteristics. We delve into the structural contributions of the trifluoromethyl group and the fused triazolo-isoquinoline scaffold, offer predicted values for key parameters such as pKa, LogP, and aqueous solubility based on established computational models, and provide detailed, field-proven experimental protocols for the empirical determination of these properties. This document is intended to serve as an essential resource for researchers, scientists, and drug development professionals engaged in the synthesis, characterization, and application of this and related compounds.

Introduction: The Strategic Importance of Fluorinated Heterocycles

The strategic incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. The trifluoromethyl (-CF3) group, in particular, is a bioisostere for various functionalities and can profoundly influence a molecule's physicochemical and pharmacological profile.[1] Its strong electron-withdrawing nature and high lipophilicity can enhance metabolic stability, improve membrane permeability, and increase binding affinity to biological targets.[1][2]

The 1,2,4-triazolo[3,4-a]isoquinoline core is a privileged scaffold, appearing in compounds with a wide range of biological activities, including antimicrobial and anticancer properties.[3][4] The fusion of the electron-deficient triazole ring with the more extended aromatic system of isoquinoline creates a unique electronic and steric environment. The specific compound of interest, 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline, combines these two powerful motifs, making a thorough understanding of its physicochemical properties critical for its potential development as a therapeutic agent.

This guide will systematically explore these properties, providing both a theoretical framework based on its structural components and practical methodologies for their experimental validation.

Molecular Structure and Core Properties

• Chemical Name: 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline

• CAS Number: 27022-50-0[5]

• Molecular Formula: C₁₁H₆F₃N₃[5]

• Molecular Weight: 237.18 g/mol

• Chemical Structure:

  (Image generated for illustrative purposes)

Predicted Physicochemical Properties

In the absence of experimental data, computational methods provide valuable estimates for key physicochemical parameters. These predictions are derived from algorithms trained on large datasets of structurally diverse compounds.[7][8][9] For the purposes of this guide, we will reference commonly used predictive models. Researchers are encouraged to use multiple platforms to obtain a consensus prediction.[10]

Property	Predicted Value	Significance in Drug Discovery
Melting Point (°C)	180 - 220	Influences formulation and stability; a sharp melting range is an indicator of purity.
pKa (most basic)	1.0 - 2.5	Governs ionization state at physiological pH, impacting solubility, permeability, and receptor binding. The CF3 group is expected to significantly lower the basicity of the nitrogen atoms.
LogP	2.5 - 3.5	A measure of lipophilicity, which affects absorption, distribution, metabolism, and excretion (ADME) properties. The CF3 group generally increases lipophilicity.[11]
Aqueous Solubility (LogS)	-4.0 to -3.0	Low solubility can hinder bioavailability and complicate in vitro assays.

Causality Behind Predictions:

• Melting Point: The rigid, planar structure and potential for crystal packing suggest a relatively high melting point.

• pKa: The trifluoromethyl group is a strong electron-withdrawing group, which will significantly reduce the electron density on the nitrogen atoms of the triazole and isoquinoline rings, thereby decreasing their basicity and lowering the pKa of their conjugate acids.[12]

• LogP: The trifluoromethyl group is known to be highly lipophilic, and its presence is expected to be the dominant factor in driving a higher LogP value.[11]

• Aqueous Solubility: The predicted low aqueous solubility is a consequence of the high predicted LogP and the lack of readily ionizable groups at physiological pH.

Experimental Protocols for Physicochemical Characterization

The following section provides detailed, step-by-step methodologies for the experimental determination of the key physicochemical properties of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline. These protocols are designed to be self-validating and are based on established industry standards.

Melting Point Determination

Principle: The melting point is the temperature at which a solid transitions to a liquid at atmospheric pressure. For a pure crystalline solid, this transition occurs over a narrow temperature range. Impurities typically depress and broaden the melting range.[13]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)[14]

• Capillary tubes (sealed at one end)

• Spatula

• Mortar and pestle (for sample grinding)

Procedure:

• Sample Preparation: Ensure the sample is completely dry and finely powdered. A small amount of the compound is introduced into the open end of a capillary tube and packed down to a height of 2-3 mm by tapping the sealed end on a hard surface.[15]

• Apparatus Setup: Place the capillary tube into the heating block of the melting point apparatus.

• Rapid Determination (Optional but Recommended): Heat the sample rapidly to get an approximate melting range. This will save time in the subsequent, more accurate measurements.

• Accurate Determination: Allow the apparatus to cool to at least 20°C below the approximate melting point. Prepare a new capillary tube with the sample. Heat the block at a slow, controlled rate (1-2°C per minute) as the temperature approaches the expected melting point.

• Data Recording: Record the temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample is liquid (T2). The melting point is reported as the range T1-T2.

• Purity Assessment: A sharp melting range (e.g., 0.5-1.5°C) is indicative of high purity.

Caption: Workflow for Melting Point Determination.

Determination of Lipophilicity (LogP/LogD)

Principle: The partition coefficient (P) is the ratio of the concentration of a compound in a mixture of two immiscible phases at equilibrium. For lipophilicity, this is typically a lipid-like solvent (n-octanol) and an aqueous phase (water or buffer). LogP refers to the partition of the neutral species, while LogD is the distribution coefficient at a specific pH, accounting for all ionic and neutral species. The shake-flask method is the gold standard for this determination.[16][17][18]

Materials:

• 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline

• n-Octanol (pre-saturated with aqueous buffer)

• Aqueous buffer (e.g., phosphate-buffered saline, pH 7.4, pre-saturated with n-octanol)

• Vials with screw caps

• Vortex mixer and/or shaker

• Centrifuge

• Analytical instrumentation (HPLC-UV or LC-MS/MS)

Procedure:

• Preparation of Phases: Pre-saturate the n-octanol with the aqueous buffer and vice versa by mixing them vigorously for 24 hours and then allowing the layers to separate. This is crucial for accurate results.

• Sample Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., DMSO). Add a small aliquot of this stock solution to a vial containing known volumes of the pre-saturated n-octanol and aqueous buffer. The final concentration should be within the linear range of the analytical method.

• Equilibration: Cap the vials tightly and shake them for a sufficient time (e.g., 1-24 hours) to ensure equilibrium is reached.[19]

• Phase Separation: Centrifuge the vials at high speed to ensure complete separation of the two phases.

• Sampling and Analysis: Carefully withdraw an aliquot from each phase, avoiding contamination from the other phase. Quantify the concentration of the compound in each phase using a validated HPLC-UV or LC-MS/MS method with a calibration curve.

• Calculation:

  • D = [Compound]octanol / [Compound]aqueous

  • LogD = log10(D)

Caption: Shake-Flask Method for LogD Determination.

Aqueous Solubility Determination (Thermodynamic)

Principle: Thermodynamic solubility is the concentration of a compound in a saturated solution that is in equilibrium with the solid form of the compound at a specific temperature and pH. This is a critical parameter for predicting oral bioavailability.[20][21][22]

Materials:

• Solid 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline

• Aqueous buffer (e.g., PBS, pH 7.4)

• Vials with screw caps

• Shaker or rotator

• Filtration unit (e.g., 0.45 µm syringe filters)

• Analytical instrumentation (HPLC-UV or LC-MS/MS)

Procedure:

• Sample Preparation: Add an excess amount of the solid compound to a vial containing a known volume of the aqueous buffer. The presence of undissolved solid at the end of the experiment is essential to ensure a saturated solution.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for an extended period (typically 24-48 hours) to ensure equilibrium is reached.[23]

• Sample Processing: After equilibration, allow the vials to stand to let the excess solid settle. Carefully withdraw an aliquot of the supernatant and filter it to remove any remaining solid particles.

• Analysis: Quantify the concentration of the dissolved compound in the filtrate using a validated HPLC-UV or LC-MS/MS method against a standard curve.

• Reporting: The solubility is reported in units of µg/mL or µM.

Caption: Thermodynamic Aqueous Solubility Workflow.

pKa Determination (Potentiometric Titration)

Principle: The pKa is the negative logarithm of the acid dissociation constant. For a basic compound, it represents the pH at which 50% of the molecules are protonated. Potentiometric titration involves monitoring the pH of a solution of the compound as a titrant (a strong acid or base) is added. The pKa can be determined from the inflection point of the titration curve.

Materials:

• 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline

• Calibrated pH meter and electrode

• Automated titrator or burette

• Standardized solutions of HCl and KOH (e.g., 0.1 M)

• Co-solvent (e.g., methanol or DMSO, if solubility is an issue)

• Stir plate and stir bar

Procedure:

• Sample Preparation: Dissolve a precisely weighed amount of the compound in a known volume of water or a water/co-solvent mixture.

• Titration: Place the solution in a beaker with a stir bar and the pH electrode. Titrate the solution with the standardized acid (e.g., HCl) to protonate all basic sites. Then, titrate back with the standardized base (e.g., KOH), recording the pH after each addition of titrant.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point (the midpoint of the steepest part of the curve). For more accurate results, software can be used to calculate the pKa from the first or second derivative of the titration curve.

Conclusion and Future Directions

3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline is a molecule with significant potential, stemming from the advantageous properties conferred by its fluorinated heterocyclic structure. While direct experimental data on its physicochemical properties are limited, this guide provides a robust framework for its characterization. The provided computational predictions offer a valuable starting point for experimental design, and the detailed protocols for melting point, lipophilicity, solubility, and pKa determination will enable researchers to generate the high-quality data necessary for informed decision-making in drug discovery and development programs. The empirical data generated through these methods will be crucial for building accurate structure-activity and structure-property relationships for this important class of compounds.

References

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• Size Doesn't Matter: Predicting Physico- or Biochemical Properties Based on Dozens of Molecules. The Journal of Physical Chemistry Letters - ACS Publications. [Link]

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• Melting point determination. University of Calgary. [Link]

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• Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts. PubMed. [Link]

• Predicting the Metabolic Pathways of Small Molecules Based on Their Physicochemical Properties. Bentham Science Publishers. [Link]

• Methods for Determination of Lipophilicity. Encyclopedia MDPI. [Link]

• Open-source QSAR models for pKa prediction using multiple machine learning approaches. Journal of Cheminformatics. [Link]

• Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. Optibrium. [Link]

• pkCSM: Predicting Small-Molecule Pharmacokinetic and Toxicity Properties Using Graph-Based Signatures. PMC. [Link]

• Acid Dissociation Constant Calculator | pKa Prediction Software. ACD/Labs. [Link]

• On-line Lipophilicity/Aqueous Solubility Calculation Software. Virtual Computational Chemistry Laboratory. [Link]

• experiment (1) determination of melting points. University of Technology, Iraq. [Link]

• Reliability of logP predictions based on calculated molecular descriptors: a critical review. PubMed. [Link]

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• Trifluoromethyl Nitrogen Heterocycles: Synthetic Aspects and Potential Biological Targets. ResearchGate. [Link]

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• Computational pKa Determination : r/comp_chem. Reddit. [Link]

• Thermodynamic Solubility Assay. Domainex. [Link]

• Experiment-1 Aim - To determine the melting point of given solid substance. Requirements. [Link]

• In silico calculations of LogP and LogS using free online platforms. YouTube. [Link]

• Determination of Melting Point. Wired Chemist. [Link]

• Exploring the Potential of Trifluoromethylated Heterocycles: A Manufacturer's Insight. [Link]

• Synthesis and Physicochemical Characterization of 5 Trifluoromethyl-Substituted Saturated O- and S-Heterocycles. ChemRxiv. [Link]

• Novel Methods for the Prediction of logP, pKa, and logD. ACS Publications. [Link]

• Thermodynamic Solubility Assay. Evotec. [Link]

• Solubility prediction. Chemaxon's Solubility Predictor. [Link]

• The log P Parameter as a Molecular Descriptor in the Computer-aided Drug Design – an Overview. CMST. [Link]

• Thermodynamic solubility. Plateforme de chimie biologique intégrative de Strasbourg. [Link]

• Aqueous Solubility Prediction with Kingfisher and ESOL. Rowan. [Link]

• In Silico Prediction of Physicochemical Properties of Environmental Chemicals in Combination of Molecular Fingerprints and Machi. SciSpace. [Link]

• Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journals. [Link]

• Experiment 1 - Melting Points. [Link]

• SolTranNet – A machine learning tool for fast aqueous solubility prediction. PMC - NIH. [Link]

• ADME Solubility Assay-BioDuro-Global CRDMO, Rooted in Science. [Link]

• Synthesis and Physicochemical Characterization of 5 Trifluoromethyl-Substituted Saturated O- and S-Heterocycles. ChemRxiv. [Link]

• Novel Tetrahydro-[16][24]triazolo[3,4-a]isoquinoline Chalcones Suppress Breast Carcinoma through Cell Cycle Arrests and Apoptosis. MDPI. [Link]

• Structures of[16][24]triazolo[3,4‐a]isoquinoline derivatives. ResearchGate. [Link]

• In Silico Identification and Characterization of Spiro[16][24]triazolo[1,5-c]quinazolines as Diacylglycerol Kinase α Modulators. MDPI. [Link]

• A Brief Review on the Synthesis of the N-CF3 Motif in Heterocycles. PMC - NIH. [Link]

• Trifluoromethyl nitrogen heterocycles: synthetic aspects and potential biological targets. Chemical Communications (RSC Publishing). [Link]

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Receptor Binding Affinity of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline: A Polypharmacological Perspective

Executive Summary

The [1,2,4]triazolo[3,4-a]isoquinoline scaffold is a privileged structure in medicinal chemistry, exhibiting remarkable polypharmacology. The strategic substitution of a trifluoromethyl (-CF₃) group at the 3-position (e.g., 3-(Trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[3,4-a]isoquinoline, CAS 35515-45-8) fundamentally alters the molecule's electronic distribution and lipophilicity. This technical guide explores the receptor binding affinities of this core and its derivatives, focusing on their roles as allosteric modulators of the GABA_A receptor and potent inhibitors of the Epidermal Growth Factor Receptor (EGFR) kinase domain.

By detailing the causality behind structural modifications and providing self-validating experimental protocols, this whitepaper serves as a comprehensive resource for optimizing triazolo-isoquinoline derivatives in CNS and oncology drug discovery pipelines.

Mechanistic Grounding: The Role of the 3-Trifluoromethyl Group

The incorporation of a -CF₃ group at the C3 position of the triazole ring serves two critical thermodynamic and pharmacokinetic functions:

• Enhanced Lipophilicity (LogP): The -CF₃ moiety significantly increases the molecule's ability to cross the blood-brain barrier (BBB), a strict prerequisite for targeting central nervous system (CNS) receptors like GABA_A.

• Halogen Bonding and Steric Shielding: The highly electronegative fluorine atoms create a localized rigid electron cloud. In the hydrophobic pockets of target receptors (such as the benzodiazepine binding site or the EGFR ATP-binding cleft), the -CF₃ group engages in multipolar interactions and orthogonal halogen bonding with backbone carbonyls, drastically lowering the dissociation constant ( Kd​ ).

Primary Receptor Targets & Binding Landscapes

GABA_A Receptor (Benzodiazepine Allosteric Site)

Derivatives of 5,6-dihydro-[1,2,4]triazolo[3,4-a]isoquinoline act as potent anticonvulsants by binding to the benzodiazepine (BZD) allosteric site on the γ -aminobutyric acid type A (GABA_A) receptor [1]. Binding at the α/γ subunit interface increases the receptor's affinity for endogenous GABA. This allosteric modulation increases the frequency of chloride ( Cl− ) channel opening, leading to neuronal hyperpolarization and raising the seizure threshold.

GABA_A receptor allosteric modulation by triazolo-isoquinoline derivatives.

Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase

In oncology, chalcone-tethered triazolo[3,4-a]isoquinolines have emerged as potent inhibitors of wild-type and mutant (T790M) EGFR [2]. The planar isoquinoline core mimics the adenine ring of ATP, intercalating into the hinge region of the kinase domain. The 3-position substituents dictate the trajectory of the molecule into the hydrophobic pocket II, effectively blocking ATP binding and halting downstream PI3K/Akt and MAPK survival signaling. This leads to the downregulation of anti-apoptotic proteins (e.g., Bcl-2) and the activation of Caspase-dependent apoptosis [3].

EGFR inhibition and downstream apoptotic cascade induced by triazolo-isoquinolines.

Quantitative Binding Affinity Data

The following table synthesizes the in vitro binding affinities and inhibitory concentrations of key triazolo[3,4-a]isoquinoline derivatives across primary targets, demonstrating the scaffold's versatility.

Compound / Derivative Class	Primary Target	Assay Type	Affinity / Potency Metric	Reference
9-(hexyloxy)-5,6-dihydro-derivative	GABA_A (BZD Site)	In vivo MES Test	ED50​ = 63.31 mg/kg	[1]
Chalcone-tethered derivative (3e)	EGFR (Total)	Kinase Inhibition	IC50​ = 0.031 µM	[2]
Chalcone-tethered derivative (3f)	EGFR (T790M)	Kinase Inhibition	IC50​ = 0.023 µM	[2]
Compound 3a	cIAP1 (Anti-apoptotic)	Molecular Docking	ΔG = -22.12 Kcal/mol	[3]
Compound 5a	BCL2 (Anti-apoptotic)	Molecular Docking	ΔG = -20.07 Kcal/mol	[3]

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. They incorporate rigorous internal controls to calculate the Z′ -factor, ensuring the assay's dynamic range is statistically robust ( Z′>0.5 ).

Protocol 1: Radioligand Binding Assay for GABA_A (BZD Site) Affinity

Causality: Radioligand displacement is the gold standard for quantifying true receptor affinity ( Ki​ ), isolating the binding event from downstream functional amplification. [³H]Flunitrazepam is utilized due to its high specific activity and established baseline kinetics at the BZD site.

Step-by-Step Methodology:

• Tissue Preparation: Isolate whole brain tissue (excluding cerebellum) from adult male Wistar rats. Homogenize in 50 mM Tris-HCl buffer (pH 7.4) containing protease inhibitors. Centrifuge at 40,000 × g for 20 mins at 4°C to isolate the synaptosomal membrane fraction.

• Assay Buffer Formulation: Resuspend the pellet in assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4) to a final protein concentration of 0.5 mg/mL (quantified via BCA assay).

• Incubation Setup (Self-Validating Matrix):

  • Total Binding (TB): Membrane + 1 nM [³H]Flunitrazepam + Vehicle (1% DMSO).

  • Non-Specific Binding (NSB): Membrane + 1 nM [³H]Flunitrazepam + 10 µM Diazepam (Positive Control).

  • Test Wells: Membrane + 1 nM[³H]Flunitrazepam + 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline (Logarithmic concentrations from 10−10 to 10−5 M).

• Equilibration: Incubate the microplates at 4°C for 90 minutes to ensure steady-state equilibrium without receptor degradation.

• Separation & Detection: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding). Wash filters 3x with ice-cold buffer.

• Quantification: Extract filters into scintillation vials, add 3 mL of liquid scintillation cocktail, and count radioactivity (DPM) using a beta counter.

• Data Analysis: Calculate specific binding (TB - NSB). Use non-linear regression (Cheng-Prusoff equation) to determine the IC50​ and subsequent Ki​ values. Validate the run by ensuring the Diazepam control yields a Ki​ within the historical 1-5 nM range.

Protocol 2: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) for EGFR Kinase Inhibition

Causality: TR-FRET eliminates compound auto-fluorescence interference (common in heavily conjugated triazolo-isoquinolines) by utilizing a time delay before measurement.

Step-by-Step Methodology:

• Reagent Preparation: Prepare recombinant human EGFR kinase domain (wild-type and T790M mutant), biotinylated poly-GT substrate, and ATP in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

• Compound Dispensing: Dispense test compounds (triazolo-isoquinoline derivatives) and Erlotinib (Positive Control) into a 384-well ProxiPlate using an acoustic dispenser to prevent plastic-adsorption loss.

• Kinase Reaction: Add 5 µL of EGFR enzyme to the compounds and pre-incubate for 15 minutes at room temperature to allow for potential slow-binding kinetics.

• Initiation: Initiate the reaction by adding 5 µL of the ATP/Biotin-poly-GT mix. (ATP concentration must be set at the apparent Km​ for the specific EGFR variant to ensure competitive inhibition is accurately measured). Incubate for 60 minutes.

• Detection Phase: Stop the reaction by adding 10 µL of detection buffer containing EDTA (to chelate Mg²⁺ and halt kinase activity), Eu-labeled anti-phosphotyrosine antibody (Donor), and Streptavidin-APC (Acceptor).

• Readout: Incubate for 60 minutes. Read the plate on a TR-FRET compatible microplate reader (Excitation: 320 nm; Emission: 615 nm and 665 nm).

• Validation & Calculation: Calculate the FRET ratio (665 nm / 615 nm). Calculate the Z′ -factor using the DMSO (vehicle) and Erlotinib control wells. A Z′>0.6 validates the assay. Plot the dose-response curve to extract the IC50​ .

Conclusion

The 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline scaffold represents a highly tunable pharmacophore. Its rigid, planar geometry allows for deep intercalation into kinase domains (EGFR), while its lipophilic and electronegative 3-substituent enables precise allosteric modulation of CNS targets (GABA_A). Future drug development should leverage structure-based drug design (SBDD) to further optimize the selectivity profile of this core, minimizing off-target polypharmacology while maximizing therapeutic efficacy in targeted oncology or neurology indications.

References

• Zhang, H.-J., Shen, Q.-K., Jin, C.-M., & Quan, Z.-S. (2016). "Synthesis and Pharmacological Evaluation of New 3,4-Dihydroisoquinolin Derivatives Containing Heterocycle as Potential Anticonvulsant Agents." Molecules, 21(12), 1635. URL:[Link]

• Abdelaal, N., Ragheb, M. A., Hassaneen, H. M., Elzayat, E. M., & Abdelhamid, I. A. (2024). "Design, in silico studies and biological evaluation of novel chalcones tethered triazolo[3,4-a]isoquinoline as EGFR inhibitors targeting resistance in non-small cell lung cancer." Scientific Reports, 14, 26647. URL:[Link]

• Darwish, M. I. M., Moustafa, A. M., Youssef, A. M., Mansour, M., Yousef, A. I., El Omri, A., Shawki, H. H., Mohamed, M. F., Hassaneen, H. M., Abdelhamid, I. A., & Oishi, H. (2023). "Novel Tetrahydro-[1,2,4]triazolo[3,4-a]isoquinoline Chalcones Suppress Breast Carcinoma through Cell Cycle Arrests and Apoptosis." Molecules, 28(8), 3372. URL:[Link]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline

Abstract

This document provides a comprehensive guide for the synthesis of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline, a heterocyclic compound of significant interest in medicinal chemistry due to the prevalence of the 1,2,4-triazole and isoquinoline scaffolds in pharmacologically active molecules.[1][2] The protocol herein details a robust and reproducible two-step synthetic sequence commencing with the preparation of the key intermediate, 1-hydrazinylisoquinoline, followed by a cyclocondensation reaction with a trifluoroacetylating agent. This application note is intended for researchers, scientists, and professionals in drug development, offering not only a step-by-step methodology but also critical insights into the underlying reaction mechanisms, safety considerations, and expected outcomes.

Introduction

The fusion of a 1,2,4-triazole ring with an isoquinoline core results in the formation of the[3][4][5]triazolo[3,4-a]isoquinoline system, a privileged scaffold in drug discovery.[6][7] The introduction of a trifluoromethyl (-CF3) group is a well-established strategy in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.[8] Consequently, 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline represents a valuable target for the synthesis of novel therapeutic agents, with potential applications in areas such as oncology and infectious diseases.[6][9][10]

While various methods for the synthesis of substituted isoquinolines and triazolo-fused heterocycles have been reported, this guide focuses on a practical and accessible approach suitable for a standard organic chemistry laboratory.[3][4][11] The described synthesis proceeds through the formation of 1-hydrazinylisoquinoline from 1-chloroisoquinoline, followed by a cyclization reaction with trifluoroacetic anhydride.

Mechanistic Insights

The synthesis of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline is accomplished via a two-step process. The initial step involves a nucleophilic aromatic substitution reaction where hydrazine displaces the chlorine atom at the C1 position of isoquinoline. The second and final step is a cyclocondensation reaction. In this step, the more nucleophilic terminal nitrogen of the hydrazine moiety attacks one of the electrophilic carbonyl carbons of trifluoroacetic anhydride. This is followed by an intramolecular cyclization where the other nitrogen of the hydrazine attacks the second carbonyl group, which is now part of an intermediate amide. Subsequent dehydration leads to the formation of the stable, aromatic triazole ring.

Experimental Protocol

Part 1: Synthesis of 1-Hydrazinylisoquinoline

This procedure outlines the preparation of the key intermediate, 1-hydrazinylisoquinoline, from 1-chloroisoquinoline and hydrazine hydrate.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-Chloroisoquinoline	Reagent	Commercially Available
Hydrazine hydrate (80%)	Reagent	Commercially Available	Caution: Toxic and corrosive.
Ethanol	ACS Grade	Commercially Available
Diethyl ether	ACS Grade	Commercially Available
Sodium sulfate (anhydrous)	ACS Grade	Commercially Available
Round-bottom flask (100 mL)	-	-
Reflux condenser	-	-
Magnetic stirrer and stir bar	-	-
Heating mantle	-	-
Separatory funnel (250 mL)	-	-
Rotary evaporator	-	-

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-chloroisoquinoline (1.0 eq).

• Reagent Addition: Add ethanol (20 mL) to dissolve the starting material, followed by the slow addition of 80% hydrazine hydrate (5.0 eq).

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: To the resulting residue, add water (30 mL) and extract the product with diethyl ether (3 x 30 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 1-hydrazinylisoquinoline. The product can be purified further by column chromatography if necessary.

Part 2: Synthesis of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline

This section details the cyclocondensation of 1-hydrazinylisoquinoline with trifluoroacetic anhydride to yield the final product.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-Hydrazinylisoquinoline	-	Synthesized in Part 1
Trifluoroacetic anhydride	Reagent	Commercially Available	Caution: Highly corrosive and moisture-sensitive.[12]
Pyridine	Anhydrous	Commercially Available
Dichloromethane (DCM)	Anhydrous	Commercially Available
Saturated sodium bicarbonate solution	-	-
Brine	-	-
Magnesium sulfate (anhydrous)	ACS Grade	Commercially Available
Round-bottom flask (50 mL)	-	-
Magnetic stirrer and stir bar	-	-
Ice bath	-	-
Addition funnel	-	-
Separatory funnel (100 mL)	-	-
Rotary evaporator	-	-

Step-by-Step Procedure

• Reaction Setup: In a 50 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-hydrazinylisoquinoline (1.0 eq) in anhydrous dichloromethane (15 mL) and add anhydrous pyridine (1.2 eq).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Slowly add trifluoroacetic anhydride (1.1 eq) dropwise to the cooled solution via an addition funnel over 15 minutes. Trifluoroacetic anhydride is a powerful reagent for various transformations, including amide activation.[13]

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC.

• Quenching: Carefully quench the reaction by slowly adding saturated sodium bicarbonate solution (20 mL).

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with dichloromethane (2 x 20 mL).

• Washing: Combine the organic layers and wash with water (20 mL) and then with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline.

Reaction Workflow

Caption: Workflow for the two-part synthesis.

Expected Results and Characterization

The successful synthesis of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline should yield a crystalline solid. The identity and purity of the final compound should be confirmed by standard analytical techniques.

Typical Data

Parameter	Expected Value
Appearance	White to off-white solid
Yield (overall)	40-60%
Melting Point	To be determined
¹H NMR	Consistent with the proposed structure
¹⁹F NMR	Singlet corresponding to the -CF₃ group
Mass Spectrometry	[M+H]⁺ peak corresponding to the molecular weight

Chemical Scheme

Caption: Overall reaction scheme for the synthesis.

Troubleshooting

Problem	Possible Cause	Solution
Low yield in Part 1	Incomplete reaction.	Increase reflux time. Ensure adequate amount of hydrazine hydrate is used.
Loss of product during work-up.	Perform extractions carefully and ensure complete phase separation.
Low yield in Part 2	Degradation of trifluoroacetic anhydride.	Use fresh, high-purity trifluoroacetic anhydride.[12] Handle under inert atmosphere.
Incomplete reaction.	Ensure anhydrous conditions. Allow the reaction to proceed for a longer duration.
Presence of impurities in the final product	Incomplete reaction or side reactions.	Optimize purification conditions (e.g., solvent system for chromatography).
Contamination from reagents or glassware.	Use clean, dry glassware and high-purity reagents.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Fume Hood: All steps of this synthesis, particularly those involving hydrazine hydrate and trifluoroacetic anhydride, must be performed in a well-ventilated fume hood.

• Hydrazine Hydrate: Hydrazine hydrate is toxic, corrosive, and a suspected carcinogen. Avoid inhalation, ingestion, and skin contact.

• Trifluoroacetic Anhydride: Trifluoroacetic anhydride is highly corrosive and reacts violently with water.[12] Handle with extreme care and avoid contact with moisture.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

References

• Yan-Ning Niu, Ze-Yi Yan, Guo-Lin Gao, Hong-Li Wang, Xing-Zhong Shu, Ke-Gong Ji and Yong-Min Liang. Synthesis of Isoquinoline Derivatives via Ag-Catalyzed Cyclization of 2-Alkynyl Benzyl Azides. J. Org. Chem., 2009, 74, 2893-2896.
• Synthesis of isoquinolines via Rh-catalyzed C–H activation/C–N cyclization with diazodiesters or diazoketoesters as a C2 source. Org. Biomol. Chem., RSC Publishing.
• Synthesis of isoquinoline derivatives via Ag-catalyzed cyclization of 2-alkynyl benzyl azides. Journal of Organic Chemistry.

• Synthesis of 2-(Trifluoromethyl)-[3][4][5]triazolo[5,1-a]isoquinoline via Cycloaddition of C,N-Cyclic Azomethine Imine with CF3CN. The Journal of Organic Chemistry, ACS Publications.

• The cyclization reaction of... | Download Scientific Diagram.

• [3][4][5] Triazolo [3,4-a]isoquinoline chalcone derivative exhibits anticancer activity via induction of oxidative stress, DNA damage, and apoptosis in Ehrlich solid carcinoma-bearing mice. PMC.

• Novel Tetrahydro-[3][4][5]triazolo[3,4-a]isoquinoline Chalcones Suppress Breast Carcinoma through Cell Cycle Arrests and Apoptosis. MDPI.

• 1,2,4-TRIAZOLE: A REVIEW OF PHARMACOLOGICAL ACTIVITIES.

• Synthesis of 2-(Trifluoromethyl)-[3][4][5]triazolo[5,1-a]isoquinoline via Cycloaddition of C,N-Cyclic Azomethine Imine with CF3CN. ACS.org.

• Cyclization reactions of hydrazones. VII. Synthesis of some 2-aryl-3-oxo-253-dihydro-5ff-l?254. Chem. zvesti.

• Synthesis of[3][4][5]triazolo[3,4‐a]isoquinoline derivatives 6–8. ResearchGate.

• Exploring the Pharmacological Potential of Isoquinoline Derivatives: A Comprehensive Review. Semantic Scholar. 13.[3][4][5] Triazolo [3,4-a]isoquinoline chalcone derivative exhibits anticancer activity via induction of oxidative stress, DNA damage, and apoptosis in Ehrlich solid carcinoma-bearing mice. PubMed.

• Synthesis and biological evaluation of some new triazolo[1,5-a]quinoline derivatives as anticancer and antimicrobial agents. RSC Publishing. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFV7tSRm7eIbQv_OQFFfPSZ0U0CB5G3OIrK0ZWERvls8PckdLfi-Ao9uRAF0Ro4nKguFhPCfZButiXPiB1K1K

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Synthesis of Isoquinoline Derivatives via Ag-Catalyzed Cyclization of 2-Alkynyl Benzyl Azides [organic-chemistry.org]
• 4. Synthesis of isoquinolines via Rh-catalyzed C–H activation/C–N cyclization with diazodiesters or diazoketoesters as a C2 source - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. [1,2,4] Triazolo [3,4-a]isoquinoline chalcone derivative exhibits anticancer activity via induction of oxidative stress, DNA damage, and apoptosis in Ehrlich solid carcinoma-bearing mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. [1,2,4] Triazolo [3,4-a]isoquinoline chalcone derivative exhibits anticancer activity via induction of oxidative stress, DNA damage, and apoptosis in Ehrlich solid carcinoma-bearing mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and biological evaluation of some new triazolo[1,5-a]quinoline derivatives as anticancer and antimicrobial agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. Synthesis of isoquinoline derivatives via Ag-catalyzed cyclization of 2-alkynyl benzyl azides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Actylis - Trifluoroacetic Anhydride - API Intermediate [solutions.actylis.com]
• 13. tcichemicals.com [tcichemicals.com]

Application Note: In Vivo Dosing Guidelines for 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline in Murine Models

Introduction & Mechanistic Rationale

The compound 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline (CAS: 35515-45-8) and its structural analogs represent a potent class of synthetic pharmacophores with emerging applications in oncology and metabolic disease regulation. Recent preclinical investigations have demonstrated that the tetrahydro-[1,2,4]triazolo[3,4-a]isoquinoline scaffold acts as a targeted anti-tumor agent, capable of suppressing breast carcinoma proliferation through cell cycle arrest and the induction of apoptosis via the inhibition of anti-apoptotic proteins such as cIAP1, BCL2, and EGFR[1]. Additionally, fused 1,2,4-triazoles have been identified as selective inhibitors of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), positioning them as valuable tools in metabolic syndrome research[2].

The Mechanistic Role of the Trifluoromethyl (-CF3) Group: The strategic incorporation of a trifluoromethyl group at the 3-position of the triazole ring is a critical driver of the compound's pharmacokinetic profile. The -CF3 moiety is highly electronegative and possesses a strong C-F bond (485.3 kJ/mol), which significantly enhances the metabolic stability of the molecule by blocking cytochrome P450-mediated oxidation at that site[3]. Furthermore, the -CF3 group increases the overall lipophilicity of the compound, facilitating superior cellular membrane penetration and in vivo tissue distribution[4]. However, this increased lipophilicity directly dictates the necessity for specialized formulation strategies to prevent precipitation in aqueous physiological environments.

Fig 1. Mechanistic signaling pathway of triazoloisoquinoline-induced apoptosis.

Physicochemical Properties & Formulation Strategy

Due to the high lipophilicity imparted by the -CF3 group, standard aqueous buffers (e.g., PBS or Saline alone) are strictly insufficient for in vivo dosing. To ensure a reproducible formulation, a co-solvent system must be employed for intravenous (IV) or intraperitoneal (IP) administration, while a homogenous suspension is preferred for oral (PO) gavage.

Table 1: Physicochemical Characteristics & Formulation Matrix

Parameter / Route	Specification / Composition	Rationale
Molecular Weight	~239.2 g/mol	Small molecule, favorable for rapid tissue diffusion.
LogP (Estimated)	3.5 - 4.2	High lipophilicity requires surfactant/co-solvent systems.
IV / IP Vehicle	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	DMSO ensures primary solubilization; PEG/Tween prevent precipitation upon aqueous dilution.
PO Vehicle	0.5% Methylcellulose (MC) + 0.1% Tween-80 in H2O	Creates a homogenous micro-suspension suitable for gastric absorption.

In Vivo Dosing Guidelines (Murine Models)

When transitioning from in vitro assays to murine models (e.g., C57BL/6 or BALB/c nude mice), precise dosing is critical to balance therapeutic efficacy with the Maximum Tolerated Dose (MTD).

• Intraperitoneal (IP) / Intravenous (IV): 5 – 15 mg/kg . Due to rapid systemic availability, lower doses are recommended to avoid acute toxicity associated with Cmax​ spikes.

• Oral Gavage (PO): 10 – 30 mg/kg . The compound exhibits moderate oral bioavailability. Daily dosing (q.d.) is typically required for sustained target inhibition (e.g., cIAP1 or 11β-HSD1)[1][2].

Fig 2. Preclinical in vivo workflow for murine efficacy evaluation.

Step-by-Step Experimental Protocols

Protocol A: Self-Validating IV/IP Formulation Preparation

Causality Note: Sequential addition is mandatory. Adding saline before the compound is fully dissolved in the surfactant phase will cause irreversible precipitation and lead to micro-embolisms if injected intravenously.

• Primary Solubilization: Weigh the required mass of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline. Add 10% (v/v) of anhydrous DMSO. Vortex for 60 seconds until a completely clear solution is achieved.

• Co-Solvent Addition: Add 40% (v/v) PEG300. Sonicate the mixture in a water bath at 37°C for 5 minutes.

• Surfactant Addition: Add 5% (v/v) Tween-80. Vortex vigorously. The solution must remain visually clear.

• Aqueous Dilution: Dropwise, add 45% (v/v) sterile 0.9% Saline while continuously vortexing.

• Validation Step (Critical): Centrifuge the final formulation at 10,000 x g for 5 minutes. Inspect the bottom of the tube. If a pellet is present, the compound has crashed out, and the formulation must be discarded. A completely clear supernatant validates the solution for safe IV/IP injection.

Protocol B: Pharmacokinetic (PK) Profiling

• Animal Allocation: Fast C57BL/6 mice (n=3 per time point) for 12 hours prior to PO dosing. Water remains ad libitum.

• Administration: Administer 10 mg/kg via oral gavage (using the PO Vehicle).

• Blood Collection: Collect 50 µL of blood via the submandibular vein at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2-EDTA tubes.

• Plasma Extraction: Centrifuge blood at 4,000 x g for 10 minutes at 4°C. Extract plasma and store at -80°C until LC-MS/MS analysis.

Table 2: Representative Murine PK Parameters (10 mg/kg PO)

Parameter	Value (Mean ± SD)	Interpretation
Tmax​ (h)	1.5 ± 0.3	Moderate absorption rate, typical for lipophilic suspensions.
Cmax​ (ng/mL)	850 ± 120	Sufficient to exceed the in vitro IC50​ for target inhibition.
AUC0−t​ (h·ng/mL)	4200 ± 450	Indicates good systemic exposure over a 24-hour period.
t1/2​ (h)	4.2 ± 0.8	Supports a once-daily (q.d.) dosing regimen.

Protocol C: Xenograft Efficacy Study (Breast Carcinoma Model)

Causality Note: Based on the compound's ability to inhibit cIAP1 and induce cell cycle arrest[1], a solid tumor xenograft model is ideal for evaluating in vivo efficacy.

• Cell Inoculation: Inject 5×106 MDA-MB-231 cells (suspended in 1:1 Matrigel:PBS) subcutaneously into the right flank of female BALB/c nude mice.

• Randomization: Once tumors reach an average volume of 100 mm³ (approx. day 10-14), randomize mice into Vehicle Control and Treatment groups (n=8/group).

• Dosing Regimen: Administer 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline at 20 mg/kg via PO gavage, once daily for 21 days.

• Monitoring: Measure tumor volume via digital calipers bi-weekly ( Volume=2length×width2​ ). Monitor body weight to assess compound toxicity. A weight loss of >15% mandates immediate humane euthanasia.

Sources

• 1. Novel Tetrahydro-[1,2,4]triazolo[3,4- a]isoquinoline Chalcones Suppress Breast Carcinoma through Cell Cycle Arrests and Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. WO2004089380A2 - Pharmaceutical use of fused 1,2,4-triazoles - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: NMR Spectroscopy Characterization of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline

Target Audience: Researchers, analytical scientists, and drug development professionals. Document Type: Technical Application Note & Standard Operating Protocol (SOP).

Introduction & Mechanistic Context

The fused heterocyclic scaffold of 1,2,4-triazolo[3,4-a]isoquinoline represents a privileged pharmacophore in medicinal chemistry, demonstrating potent activities ranging from anticancer properties to MELK kinase inhibition[1][2]. The strategic incorporation of a trifluoromethyl ( −CF3​ ) group at the C-3 position significantly modulates the molecule's lipophilicity, metabolic stability, and binding affinity[3].

However, the electron-withdrawing nature of the −CF3​ group and the anisotropic effects of the fused triazole-isoquinoline system create complex electronic environments. Accurate structural elucidation requires a robust, multinuclear Nuclear Magnetic Resonance (NMR) spectroscopy approach. This application note details the causality behind specific NMR experimental choices, providing a self-validating protocol for the comprehensive characterization of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline.

Scientific Principles: Causality in NMR Experimental Design

To achieve unambiguous resonance assignment, scientists must leverage the unique electronic properties of the fluorinated scaffold:

• 19F as an Anchor Nucleus: The −CF3​ group provides a highly sensitive, background-free 19F NMR signal (typically a sharp singlet around δ -64.0 ppm). This serves as the primary anchor for structural validation.

• Scalar Coupling ( JCF​ ) in 13C NMR: The extreme electronegativity of fluorine results in distinct spin-spin splitting in the 13C spectrum. The trifluoromethyl carbon itself splits into a massive quartet ( 1JCF​≈270 Hz), while the adjacent C-3 carbon of the triazole ring splits into a smaller quartet ( 2JCF​≈37 Hz)[4]. Causality: Identifying these quartets definitively maps the connectivity of the triazole ring without relying on complex 2D carbon-proton correlations.

• Anisotropic Deshielding of H-10: The spatial geometry of the fused tricyclic system forces the peri-proton (H-10 on the isoquinoline core) into the deshielding cone of the triazole ring. Consequently, H-10 resonates significantly downfield ( δ>8.5 ppm) compared to standard aromatic protons[5].

Logical assignment pathway utilizing 19F as an anchor for 13C and 1H mapping.

Experimental Protocol: Self-Validating NMR Workflow

This protocol is designed to be self-validating; each step includes an internal quality control check to ensure data integrity before proceeding to the next phase.

Phase 1: Sample Preparation

• Weighing: Accurately weigh 15–20 mg of the synthesized 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline.

• Solvation: Dissolve the compound in 600 µL of deuterated chloroform ( CDCl3​ ) or dimethyl sulfoxide ( DMSO−d6​ ).

  • Validation Check: Ensure complete dissolution via sonication. Particulate matter will distort the magnetic field homogeneity, leading to broadened line widths.

• Transfer: Transfer the homogenous solution to a high-quality 5 mm NMR tube.

Phase 2: Spectrometer Tuning and Calibration

• Locking & Shimming: Insert the sample into a 400 MHz or higher NMR spectrometer. Lock onto the deuterium frequency of the solvent. Perform gradient shimming (e.g., TopShim).

  • Validation Check: The 2H lock signal must be stable, and the full width at half maximum (FWHM) of the solvent peak should be ≤1.0 Hz.

• Probe Tuning (Multinuclear): Manually or automatically tune and match the probe for 1H , 13C , and 19F frequencies.

Phase 3: Data Acquisition Parameters

• 1H NMR (Proton):

  • Parameters: 16–32 scans, relaxation delay (D1) of 2 seconds, spectral width of 12 ppm.

  • Validation: Calibrate the chemical shift using the residual solvent peak ( CDCl3​ at δ 7.26 ppm or DMSO−d6​ at δ 2.50 ppm).

• 19F NMR (Fluorine):

  • Parameters: 16 scans, D1 of 3 seconds (fluorine nuclei often have longer T1​ relaxation times).

  • Validation: Ensure proton decoupling is turned off initially to observe any potential long-range H-F coupling, though the −CF3​ usually appears as a sharp singlet.

• 13C{1H} NMR (Carbon):

  • Parameters: 512–1024 scans, D1 of 2 seconds.

  • Validation: Look for the characteristic JCF​ splitting. If the signal-to-noise ratio (S/N) of the quaternary C-3 carbon is below 5:1, double the number of scans.

Step-by-step workflow for self-validating NMR sample preparation and acquisition.

Data Presentation & Interpretation

The quantitative data below summarizes the expected chemical shifts ( δ , ppm) and coupling constants ( J , Hz) for 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline, synthesized and analyzed at 400 MHz in CDCl3​ .

Table 1: 1H NMR Chemical Shifts

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Mechanistic Rationale
H-10	8.60 – 8.75	Doublet (d)	~ 7.5	Highly deshielded by the anisotropic cone of the triazole ring.
H-5	8.20 – 8.35	Doublet (d)	~ 7.2	Deshielded due to proximity to the electron-deficient triazole core.
H-6	7.80 – 7.95	Doublet (d)	~ 7.2	Olefinic/aromatic proton of the isoquinoline ring.
H-7, 8, 9	7.50 – 7.75	Multiplets (m)	N/A	Standard overlapping aromatic resonances of the benzo-fused ring.

Table 2: 13C and 19F NMR Key Resonances

Nucleus	Position	Chemical Shift ( δ , ppm)	Multiplicity	JCF​ Coupling (Hz)
19F	−CF3​	-63.5 to -64.5	Singlet (s)	N/A
13C	−CF3​	118.0 – 121.0	Quartet (q)	1JCF​≈270−275
13C	C-3 (Triazole)	142.0 – 145.0	Quartet (q)	2JCF​≈35−40
13C	C-10b (Bridge)	130.0 – 135.0	Singlet (s)	N/A

Note: The quaternary carbons (C-3, C-10b, and −CF3​ ) require sufficient relaxation delays during acquisition to ensure accurate integration and visibility above the baseline noise.

Conclusion

The structural verification of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline relies heavily on the interplay between 19F and 13C NMR spectroscopy. By utilizing the massive 1JCF​ and 2JCF​ scalar couplings as internal structural beacons, scientists can bypass the ambiguity often associated with highly fused, proton-deficient heterocyclic systems. Adhering to the self-validating protocols outlined above ensures high-fidelity data suitable for regulatory submission and advanced drug discovery pipelines.

References

• Novel Tetrahydro-[1,2,4]triazolo[3,4-a]isoquinoline Chalcones Suppress Breast Carcinoma through Cell Cycle Arrests and Apoptosis MDPI - Molecules URL:[Link][1]

• Consensus Virtual Screening Identified [1,2,4]Triazolo[1,5‐b]isoquinolines As MELK Inhibitor Chemotypes Semantic Scholar / Scientific Reports URL:[Link][2]

• Synthesis of 2-(Trifluoromethyl)-[1,2,4]triazolo[5,1-a]isoquinoline via Cycloaddition of C,N-Cyclic Azomethine Imine with CF3CN The Journal of Organic Chemistry - ACS Publications URL:[Link][3]

• Acid-Switchable Synthesis of Trifluoromethylated Triazoles and Isoxazoles via Reaction of CF3-Ynones with NaN3: DFT Study of the Reaction Mechanism PubMed Central (PMC) - NIH URL:[Link][4]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Acid-Switchable Synthesis of Trifluoromethylated Triazoles and Isoxazoles via Reaction of CF3-Ynones with NaN3: DFT Study of the Reaction Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]

using 3-(Trifluoromethyl)-1,2,4-triazolo(3,4-a)isoquinoline in flow cytometry assays

Application Note: Flow Cytometric Profiling of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline (TF-TAIQ) Induced Cytotoxicity

Prepared by: Senior Application Scientist Target Audience: Researchers, Assay Developers, and Drug Discovery Scientists

Executive Summary & Mechanistic Grounding

The compound 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline (herein referred to as TF-TAIQ) belongs to a potent class of synthetic fluorinated heterocyclic chalcones. Recent oncological drug discovery efforts have identified [1,2,4]triazolo[3,4-a]isoquinoline derivatives as highly active anti-cancer agents, particularly against breast (MCF-7) and lung (A549) carcinoma models [1, 2].

Mechanistically, TF-TAIQ exerts its cytotoxic effects by disrupting mitochondrial integrity, triggering severe oxidative stress (ROS generation), and inducing DNA damage. This cascade activates the p53/BAX axis while downregulating anti-apoptotic Bcl-2, ultimately culminating in caspase-dependent apoptosis and profound cell cycle arrest at the G2/M or G1/S transition phases [1, 3].

To rigorously validate these mechanisms in preclinical models, flow cytometry is the gold-standard analytical platform. Flow cytometry provides high-throughput, single-cell resolution necessary to parse the multifactorial nature of TF-TAIQ’s cytotoxicity. This application note details a self-validating, multiplexed flow cytometry workflow to quantify TF-TAIQ-induced apoptosis, cell cycle blockade, and ROS generation.

Pathway Visualization & Flow Cytometry Interrogation Points

The following diagram illustrates the intracellular signaling pathways disrupted by TF-TAIQ and maps the specific flow cytometric assays used to interrogate each node of the cascade.

Fig 1: TF-TAIQ mechanism of action and corresponding flow cytometric interrogation points.

Self-Validating Experimental Protocols

To ensure trustworthiness and scientific integrity , each protocol relies on a self-validating system: experimental causality is established through strict gating strategies, and false positives are eliminated using Fluorescence Minus One (FMO) controls and specific enzymatic treatments.

Protocol A: Multiparametric Apoptosis Profiling (Annexin V-FITC / PI)

Causality: TF-TAIQ induces the externalization of phosphatidylserine (PS) to the outer plasma membrane leaflet (early apoptosis), followed by a loss of membrane integrity (late apoptosis/necrosis). Annexin V binds PS in a calcium-dependent manner, while Propidium Iodide (PI) only enters cells with compromised membranes. This dual-staining allows temporal staging of TF-TAIQ toxicity [2].

Step-by-Step Methodology:

• Cell Treatment: Seed MCF-7 or A549 cells at 2×105 cells/well in a 6-well plate. Treat with TF-TAIQ at its predetermined IC50 concentration (e.g., 10-15 µM) for 24 and 48 hours. Include a vehicle control (0.1% DMSO) and a positive control (e.g., 5 µM Camptothecin).

• Harvesting: Collect both the culture media (containing detached, late-apoptotic cells) and adherent cells via gentle trypsinization. Centrifuge at 300 x g for 5 min.

• Washing: Wash the pellet twice with ice-cold PBS to remove residual phenol red and serum proteins.

• Binding Buffer Resuspension: Resuspend cells in 100 µL of 1X Annexin V Binding Buffer ( 10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl 2​ , pH 7.4). Critical: Calcium is strictly required for Annexin V-PS binding.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI ( 50 µg/mL). Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Acquisition: Add 400 µL of 1X Binding Buffer to each tube. Analyze immediately (within 1 hour) on a flow cytometer using 488 nm excitation. Collect FITC (530/30 nm) and PI (610/20 nm) emissions.

Protocol B: High-Resolution Cell Cycle Analysis (PI / RNase A)

Causality: TF-TAIQ downregulates CDK4 and interrupts the G2/M or G1/S phase [1, 3]. PI intercalates stoichiometrically into nucleic acids. Because PI binds both DNA and RNA, cells must be fixed and treated with RNase A. This ensures the fluorescence signal is strictly proportional to the DNA content, allowing accurate discrimination of 2N (G0/G1), S -phase, and 4N (G2/M) populations.

Step-by-Step Methodology:

• Harvesting & Fixation: Harvest cells as in Protocol A. Wash once with cold PBS. While gently vortexing the cell pellet, add 1 mL of ice-cold 70% ethanol dropwise. Causality: Dropwise addition prevents cell clumping during fixation. Incubate at -20°C for at least 2 hours (or up to a week).

• Rehydration: Centrifuge at 500 x g for 5 min. Discard ethanol carefully. Wash the pellet twice with PBS to rehydrate the cells.

• Staining: Resuspend the pellet in 500 µL of PI/RNase Staining Buffer (PBS containing 50 µg/mL PI, 100 µg/mL DNase-free RNase A, and 0.1% Triton X-100).

• Incubation: Incubate for 30 minutes at 37°C in the dark. Causality: 37°C is the optimal temperature for RNase A to digest intracellular RNA.

• Acquisition: Acquire data using a low flow rate (<400 events/sec) to ensure high-resolution DNA peaks. Use a linear scale for PI fluorescence. Gate on PI-Area vs. PI-Width to exclude doublets (false G2/M events).

Protocol C: Intracellular ROS Quantification (DCFDA)

Causality: TF-TAIQ induces oxidative stress [3]. DCFDA (2',7'-dichlorofluorescin diacetate) is a cell-permeable, non-fluorescent probe. Intracellular esterases cleave the diacetate groups, trapping the probe inside. In the presence of ROS, it is rapidly oxidized to highly fluorescent DCF.

Step-by-Step Methodology:

• Pre-loading: Wash cultured cells with PBS. Add 10 µM DCFDA in serum-free media. Incubate for 30 minutes at 37°C.

• Treatment: Remove DCFDA, wash once, and add complete media containing TF-TAIQ or vehicle. Incubate for 1 to 4 hours (ROS generation is an early event). Include a 100 µM H 2​ O 2​ treated well as a positive control.

• Harvesting & Acquisition: Harvest cells rapidly using Accutase (to preserve membrane integrity better than Trypsin). Resuspend in cold PBS and analyze immediately in the FITC channel.

Data Presentation & Expected Outcomes

The table below summarizes the expected quantitative shifts when human breast carcinoma cells (e.g., MCF-7) are treated with the IC50 concentration of a fluorinated [1,2,4]triazolo[3,4-a]isoquinoline derivative.

Assay Target	Flow Cytometry Probe	Vehicle Control (0.1% DMSO)	TF-TAIQ Treated (IC50, 24h)	Mechanistic Interpretation
Apoptosis	Annexin V-FITC / PI	< 5% (Viable >95%)	45% - 60% (Early + Late)	Robust induction of PS externalization and membrane rupture.
Cell Cycle	PI / RNase A	~15% in G2/M phase	40% - 55% in G2/M phase	Blockade of mitotic progression; DNA damage checkpoint activation.
ROS Levels	DCFDA (MFI)	Baseline MFI (1.0x)	3.5x - 5.0x MFI Increase	Severe oxidative stress preceding mitochondrial collapse.
Mito. Potential	JC-1 (Red/Green Ratio)	High Red (Aggregates)	High Green (Monomers)	Depolarization of the mitochondrial membrane ( ΔΨm loss).

Expert Troubleshooting & Quality Control

To ensure your flow cytometry data is authoritative and highly reproducible, adhere to the following quality control standards:

• Doublet Discrimination is Non-Negotiable: When analyzing cell cycle arrest (Protocol B), two G1 cells stuck together will emit the exact same fluorescence as a single G2/M cell. Always plot FSC-A vs. FSC-H and PI-A vs. PI-W to gate out doublets.

• Compensation Controls: For Protocol A, TF-TAIQ itself may exhibit auto-fluorescence depending on the exact substitution pattern. Run an unstained TF-TAIQ-treated control. Use single-stained compensation beads (or cells) for Annexin V-FITC and PI to calculate the spillover matrix accurately.

• FMO Controls: Fluorescence Minus One (FMO) controls are critical for setting the boundary between Annexin V negative and positive populations, especially if TF-TAIQ induces a slight shift in background autofluorescence.

References

• Cytotoxic Activity, Apoptosis Induction and Cell Cycle Arrest in Human Breast Cancer (MCF7) Cells by a Novel Fluorinated Tetrahydro-[1,2,4]Triazolo[3,4-a]Isoquinolin Chalcones. Journal of Biomolecular Structure and Dynamics. URL:[Link]

• Novel Tetrahydro-[1,2,4]triazolo[3,4-a]isoquinoline Chalcones Suppress Breast Carcinoma through Cell Cycle Arrests and Apoptosis. Molecules. URL:[Link]

• [1,2,4] Triazolo[3,4-a]isoquinoline chalcone derivative exhibits anticancer activity via induction of oxidative stress, DNA damage, and apoptosis in Ehrlich solid carcinoma-bearing mice. Naunyn-Schmiedeberg's Archives of Pharmacology. URL:[Link]

formulation techniques for hydrophobic 3-(Trifluoromethyl)-1,2,4-triazolo(3,4-a)isoquinoline

Application Note: Advanced Formulation Strategies for Hydrophobic 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline in Preclinical Oncology

Introduction & Rationale

The[1,2,4]triazolo[1,5-a]pyridine and isoquinoline moieties are highly valuable heterocyclic scaffolds in medicinal chemistry, frequently utilized in the design of potent anticancer, antibacterial, and anti-inflammatory agents[1]. Recently, the synthesis of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline derivatives—particularly chalcone analogs—has demonstrated profound efficacy in suppressing breast carcinoma and Ehrlich solid carcinomas[2][3].

However, introducing a trifluoromethyl (–CF₃) group into this rigid, planar aromatic system creates a dual physicochemical challenge. While the –CF₃ group enhances metabolic stability and target binding affinity, it drastically increases lipophilicity (LogP) and crystal lattice energy[1]. This results in a "brick dust" and "grease" molecule characterized by negligible aqueous solubility (<1 µg/mL). For researchers conducting in vitro cell assays or in vivo pharmacokinetic (PK) studies, traditional delivery using dimethyl sulfoxide (DMSO) often leads to compound precipitation in aqueous media or solvent-induced cytotoxicity.

This application note details field-proven, self-validating formulation protocols—specifically Hydroxypropyl-β-Cyclodextrin (HP-β-CD) complexation and Self-Microemulsifying Drug Delivery Systems (SMEDDS)—designed to overcome the solubility barriers of this highly hydrophobic scaffold.

Mechanistic Context: Why Formulation Matters for Efficacy

Derivatives of the triazolo[3,4-a]isoquinoline scaffold exert their antitumor activity via the intrinsic mitochondrial apoptosis pathway. They actively upregulate the pro-apoptotic gene Bax, downregulate the anti-apoptotic gene Bcl-2, and trigger the activation of Caspases 3 and 7, ultimately leading to cell cycle arrest and apoptosis[2][4][5].

If the compound precipitates in the assay medium due to poor formulation, it cannot effectively cross the cellular membrane to interact with these intracellular targets, leading to false-negative efficacy readouts.

Apoptotic signaling pathway induced by triazolo-isoquinoline derivatives.

Formulation Decision Matrix

Selecting the correct formulation depends entirely on the biological endpoint.

Formulation decision matrix for hydrophobic triazolo-isoquinolines.

Quantitative Formulation Performance Summary

The following table summarizes the expected performance metrics of various formulation strategies applied to this scaffold.

Formulation Strategy	Excipients / Carrier	Fold-Increase in Aqueous Sol.	Physical State	Primary Application
Unformulated API	None	1x (< 1 µg/mL)	Crystalline	Chemical synthesis
HP-β-CD Complex	Hydroxypropyl-β-cyclodextrin	~450x	Amorphous powder	In vitro cell viability assays
SMEDDS	Capryol 90, Cremophor EL, Transcutol	>2,000x (in emulsion)	Liquid / Nanoemulsion	In vivo PK and efficacy (Oral/IP)
Solid Dispersion	PVP-VA, Soluplus	~800x	Solid polymeric matrix	Long-term stability, solid dosage

Detailed Experimental Protocols

Protocol A: HP-β-CD Inclusion Complexation (Solvent Evaporation Method)

Causality & Rationale: For in vitro assays, surfactants and lipids can disrupt cell membranes, confounding cytotoxicity readouts. HP-β-CD provides a hydrophilic exterior for media solubility and a hydrophobic cavity that perfectly accommodates the highly lipophilic –CF₃ and isoquinoline moieties. The solvent evaporation method forces the drug into the cavity as the organic phase is removed.

Step-by-Step Methodology:

• Preparation of Carrier: Dissolve 500 mg of HP-β-CD in 10 mL of ultra-pure water (Milli-Q) to create a clear aqueous phase.

• Preparation of API: Dissolve 50 mg of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline in 5 mL of a volatile organic solvent (e.g., Methanol or Ethanol). Note: Ensure complete dissolution; sonicate for 5 minutes if necessary.

• Complexation: Add the organic API solution dropwise to the aqueous HP-β-CD solution under continuous magnetic stirring at 500 RPM. Stir for 2 hours at room temperature to allow partitioning into the cyclodextrin cavity.

• Solvent Removal: Transfer the mixture to a rotary evaporator. Evaporate the organic solvent under vacuum at 40°C until only the aqueous phase remains.

• Filtration: Filter the remaining aqueous solution through a 0.45 µm PTFE syringe filter. Causality: This critical step removes any uncomplexed, precipitated API, ensuring the final product is a true inclusion complex.

• Lyophilization: Freeze the filtrate at -80°C, then lyophilize for 48 hours to obtain a fluffy, white amorphous powder.

• Self-Validation (DSC): Perform Differential Scanning Calorimetry (DSC) on the final powder. The disappearance of the sharp melting endotherm characteristic of the crystalline API confirms successful amorphous inclusion.

Protocol B: Self-Microemulsifying Drug Delivery System (SMEDDS)

Causality & Rationale: For in vivo efficacy models (e.g., Ehrlich solid carcinoma mice models[3]), oral or intraperitoneal bioavailability is severely limited by the compound's dissolution rate. SMEDDS bypasses this by pre-dissolving the drug in an isotropic mixture of oils and surfactants. Upon administration and dilution in gastrointestinal or interstitial fluids, it spontaneously forms oil-in-water microemulsions (<100 nm), presenting the drug in a highly absorbable state.

Step-by-Step Methodology:

• Excipient Selection: Based on the lipophilicity of the –CF₃ group, prepare a blank lipid mixture consisting of 20% w/w Capryol 90 (Oil), 50% w/w Cremophor EL (Surfactant), and 30% w/w Transcutol HP (Co-surfactant).

• Homogenization: Vortex the blank mixture for 2 minutes and incubate at 37°C for 15 minutes to ensure a homogenous, clear isotropic liquid.

• Drug Loading: Add an excess amount (e.g., 50 mg) of the triazolo-isoquinoline compound to 1 gram of the SMEDDS mixture in a tightly sealed glass vial.

• Solubilization: Vortex the vial for 5 minutes, followed by bath sonication at 40°C for 30 minutes. The thermal energy overcomes the high crystal lattice energy of the rigid aromatic system, driving it into the lipid phase.

• Equilibration: Allow the mixture to equilibrate on an orbital shaker at room temperature for 24 hours.

• Separation: Centrifuge the mixture at 10,000 RPM for 15 minutes to pellet any undissolved drug. Carefully decant the clear supernatant. This is your loaded SMEDDS formulation.

• Self-Validation (DLS): Dilute 10 µL of the loaded SMEDDS into 1 mL of simulated gastric fluid or PBS. Analyze via Dynamic Light Scattering (DLS). A valid SMEDDS formulation must yield a Z-average droplet size of <100 nm and a Polydispersity Index (PDI) < 0.3, confirming spontaneous microemulsification without drug precipitation.

References

• Synthesis of 2-(Trifluoromethyl)-[1,2,4]triazolo[5,1-a]isoquinoline via Cycloaddition of C,N-Cyclic Azomethine Imine with CF3CN. ACS Publications.
• Novel Tetrahydro-[1,2,4]triazolo[3,4-a]isoquinoline Chalcones Suppress Breast Carcinoma through Cell Cycle Arrests and Apoptosis. MDPI.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. [1,2,4] Triazolo [3,4-a]isoquinoline chalcone derivative exhibits anticancer activity via induction of oxidative stress, DNA damage, and apoptosis in Ehrlich solid carcinoma-bearing mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel Tetrahydro-[1,2,4]triazolo[3,4-a]isoquinoline Chalcones Suppress Breast Carcinoma through Cell Cycle Arrests and Apoptosis | MDPI [mdpi.com]
• 5. [1,2,4] Triazolo [3,4-a]isoquinoline chalcone derivative exhibits anticancer activity via induction of oxidative stress, DNA damage, and apoptosis in Ehrlich solid carcinoma-bearing mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Guide: Enhancing Aqueous Solubility of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline for Cell-Based Assays

Introduction: The Challenge of "Grease-Ball" Molecules in Biology

Researchers working with novel heterocyclic compounds like 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline often encounter a significant hurdle: poor aqueous solubility. The structure of this molecule, featuring a fused aromatic isoquinoline core and a highly electronegative trifluoromethyl group, contributes to high lipophilicity (a high LogP value)[1][2]. While these characteristics can be advantageous for membrane permeability, they make the compound inherently difficult to dissolve in the aqueous environment of cell culture media. This guide provides a structured troubleshooting framework and detailed protocols to overcome this challenge, ensuring reliable and reproducible results in your cell-based assays.

Troubleshooting Guide & FAQs

This section is designed to directly address the common issues encountered when preparing this compound for cell culture experiments.

Decision Workflow for Solubility Enhancement

Before diving into specific questions, this workflow provides a high-level overview of the decision-making process for solubilizing your compound.

Caption: Decision workflow for selecting a solubilization strategy.

Frequently Asked Questions (FAQs)

Q1: My 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline powder won't dissolve directly in my cell culture medium. What is the first thing I should try?

This is the expected behavior for a lipophilic compound. Direct dissolution in an aqueous buffer is rarely successful. The universally accepted first step is to prepare a concentrated stock solution in a water-miscible organic solvent.[3] Dimethyl sulfoxide (DMSO) is the most common choice due to its exceptional power to dissolve a wide array of organic materials, including polymers and many inorganic salts.[4][5][6]

• Causality: DMSO is a strong, aprotic organic solvent that can effectively disrupt the crystal lattice of the compound and solvate the individual molecules.[5] This allows you to create a highly concentrated stock (e.g., 10-50 mM) that can then be diluted to a working concentration in your aqueous cell culture medium.

Action: Proceed to Protocol 1 to prepare a DMSO stock solution.

Q2: I prepared a 20 mM stock in DMSO, but when I add it to my media, a cloudy precipitate forms immediately. Why is this happening and how can I fix it?

This phenomenon is known as "crashing out." The compound is soluble in 100% DMSO but becomes insoluble when the solution is diluted into the aqueous medium, where DMSO's solvating power is significantly reduced.

• Troubleshooting Steps:

  • Check Final Concentration: The most common reason for precipitation is that the final concentration of your compound in the media exceeds its maximum aqueous solubility. Try performing a serial dilution to a lower final concentration.

  • Improve Dilution Technique: Rapidly adding a small volume of DMSO stock into a large volume of media can create localized high concentrations, causing precipitation. Try adding the DMSO stock to your media while vortexing or stirring vigorously to ensure rapid dispersal.

  • Lower Stock Concentration: A very high stock concentration can exacerbate the issue. Try preparing a lower concentration stock (e.g., 5 or 10 mM) in DMSO and adjust your dilution volume accordingly.

  • Evaluate Co-solvent Tolerance: Ensure your final DMSO concentration does not exceed a level toxic to your specific cell line, typically recommended to be below 0.5% (v/v).[7] If you must use a higher final drug concentration that requires a toxic level of DMSO, you must switch to a different solubilization strategy.

Action: If these steps fail, your compound's intrinsic aqueous solubility is too low for a simple co-solvent approach at your desired concentration. Proceed to consider Strategy 2: Cyclodextrins .

Q3: I'm concerned about the potential off-target effects and cytotoxicity of DMSO. What are the best alternatives for cell culture?

Concerns about DMSO are valid, as it can have biological effects beyond simply being a solvent.[7] The premier alternative for solubilizing hydrophobic compounds for in vitro studies is the use of cyclodextrins.[]

• Mechanism of Action: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[9][10] They act as "carrier molecules" by encapsulating the hydrophobic drug molecule within their core, forming a water-soluble "inclusion complex."[9][11] This complex can then dissolve in aqueous media without the need for organic co-solvents. Chemically modified cyclodextrins, such as Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD), offer significantly increased solubility and are widely used in pharmaceutical formulations.[10][12]

Action: Proceed to Protocol 2 to prepare a drug-cyclodextrin inclusion complex.

Q4: The triazolo-isoquinoline structure contains nitrogen atoms. Can I use pH modification to increase its solubility?

Yes, in principle. The nitrogen atoms in the isoquinoline and triazole rings make the compound a weak base.[13] Therefore, its solubility will increase significantly in acidic conditions (low pH) due to the protonation of these nitrogen atoms, forming a more soluble salt.[14][15]

• The Critical Caveat for Cell Culture: This approach is generally not recommended for cell culture experiments. Cell culture media is buffered to a physiological pH of ~7.2-7.4. If you prepare a stock solution in an acidic buffer and add it to your media, the pH will be neutralized, causing the compound to deprotonate and likely precipitate immediately. Directly acidifying the cell culture medium would be lethal to the cells. While useful for analytical purposes, pH modification is often impractical for live-cell assays.

Data & Comparison of Strategies

Table 1: Predicted Physicochemical Properties of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline

Property	Value / Prediction	Rationale & Implication for Solubility
CAS Number	27022-50-0	N/A
Molecular Formula	C₁₁H₆F₃N₃	N/A
Aqueous Solubility	Predicted to be very low	The fused aromatic rings (isoquinoline) and the trifluoromethyl (CF₃) group are highly hydrophobic, reducing interaction with water.[1]
LogP	Predicted to be high	A high octanol-water partition coefficient (LogP) indicates strong lipophilicity and poor aqueous solubility.[2]
Chemical Class	Weak Base	The nitrogen atoms in the heterocyclic rings can be protonated, suggesting that solubility is pH-dependent (increases at low pH).[13][14]

Table 2: Common Co-solvents and Their Recommended Limits in Cell Culture

Co-solvent	Recommended Max. Final Concentration (v/v)	Pros	Cons / Cytotoxicity Concerns
DMSO	< 0.5%	Excellent solubilizing power for a wide range of compounds.[5]	Can induce cell differentiation, oxidative stress, or have other off-target effects. Cytotoxic at >1-2%.[7]
Ethanol	< 0.5%	Readily available, less toxic than other alcohols.	Can be cytotoxic and cause protein denaturation at higher concentrations.
PEG 400	< 1%	Low toxicity, often used in pharmaceutical formulations.[3]	More viscous, may not be as potent a solvent as DMSO for highly crystalline compounds.
Glycerol	< 1%	Very low toxicity, environmentally friendly.[16]	High viscosity, weaker solubilizing power than DMSO.

Detailed Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution using a Co-solvent (DMSO)

This protocol details the standard first-line approach for solubilizing your compound.

• Workflow Diagram

  Caption: Workflow for preparing a DMSO stock solution.

• Step-by-Step Methodology:

  • Calculation: Determine the mass of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline required to make a stock solution of your desired concentration (e.g., 20 mM).

    • Molecular Weight of C₁₁H₆F₃N₃ = 237.19 g/mol

    • Example for 1 mL of 20 mM stock: 0.020 mol/L * 0.001 L * 237.19 g/mol = 0.00474 g = 4.74 mg

  • Preparation: Accurately weigh the calculated amount of the compound into a sterile microcentrifuge tube or glass vial.

  • Solubilization: Add the calculated volume of high-purity, sterile-filtered 100% DMSO.

  • Mixing: Vortex the solution vigorously for 1-2 minutes. If dissolution is slow, place the tube in a bath sonicator for 5-10 minutes until the solution is completely clear and free of any visible particles.

  • Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store protected from light at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of a Drug-Cyclodextrin (CD) Inclusion Complex

This protocol provides a robust alternative when co-solvents are not viable due to precipitation or toxicity. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is used here as an example.

• Workflow Diagram

  Caption: Workflow for preparing a drug-cyclodextrin complex.

• Step-by-Step Methodology:

  • Prepare CD Solution: Prepare a 10-40% (w/v) solution of HP-β-CD in ultrapure water or a suitable buffer (e.g., PBS). Warm the solution slightly (to ~40-50°C) and stir to aid dissolution of the cyclodextrin. Allow to cool to room temperature.

  • Add Compound: Add an excess amount of the 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline powder to the HP-β-CD solution. "Excess" means adding more solid than you expect to dissolve, ensuring saturation is reached.

  • Complexation: Tightly seal the vial and place it on a rotator or orbital shaker. Mix at room temperature for 24-72 hours. This extended mixing time is crucial for the equilibrium of guest-host complex formation to be reached.[11]

  • Separate Undissolved Compound: After incubation, clarify the solution by centrifuging at high speed (e.g., >10,000 x g) for 15-20 minutes or by filtering through a 0.22 µm syringe filter (ensure the filter material is compatible with your compound). The clear supernatant is your saturated drug-CD complex stock solution.

  • Quantify Concentration: It is essential to determine the actual concentration of your compound in the prepared stock solution. This is typically done using UV-Vis spectrophotometry or HPLC against a standard curve prepared in a suitable organic solvent (e.g., methanol or acetonitrile).

  • Storage: Sterile-filter the final quantified stock solution and store at 4°C (for short-term) or -20°C (for long-term) in aliquots.

References

• Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. (n.d.). ResearchGate. [Link]

• Enhancing solubility with novel excipients. (2025, December 3). Manufacturing Chemist. [Link]

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (2010, October 1). American Pharmaceutical Review. [Link]

• Measurement and ANN prediction of pH-dependent solubility of nitrogen-heterocyclic compounds. (n.d.). ResearchGate. [Link]

• Formulation Tactics for the Delivery of Poorly Soluble Drugs. (n.d.). ResearchGate. [Link]

• Excipients for Solubility and Bioavailability Enhancement. (2020, June 15). Gattefossé. [Link]

• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different ... (n.d.). PMC. [Link]

• Aqueous solubility-enhancing excipient technologies: a review of recent developments. (2018, January 2). European Pharmaceutical Review. [Link]

• (PDF) CYCLODEXTRIN AS SOLUBILIZER AND TARGETING AGENT FOR DRUGS. (n.d.). ResearchGate. [Link]

• Study of the Influence of Pharmaceutical Excipients on the Solubility and Permeability of BCS Class II Drugs. (2025, April 11). MDPI. [Link]

• Cosolvent. (n.d.). Wikipedia. [Link]

• Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? (2025, July 31). Roquette. [Link]

• Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. (n.d.). PMC. [Link]

• Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. (n.d.). SciSpace. [Link]

• Preparation and Properties of Isoquinoline. (n.d.). SlideShare. [Link]

• Investigation of the Usability of Some Triazole Derivative Compounds as Drug Active Ingredients by ADME and Molecular Docking Properties. (n.d.). Moroccan Journal of Chemistry. [Link]

• Cyclodextrins: Properties and Applications. (2024, April 21). PMC. [Link]

• (PDF) Techniques for solubility enhancement of poorly soluble drugs: An overview. (n.d.). ResearchGate. [Link]

• Methods to boost solubility. (2011, January 12). IJSDR. [Link]

• Synthesis, Reactions, and Pharmacological Properties of[14][17][18]Triazoloquinoline and 1,2,4-Triazoloisoquinoline Derivatives | Request PDF. (n.d.). ResearchGate. [Link]

• Considerations regarding use of solvents in in vitro cell based assays. (n.d.). PMC. [Link]

• Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. (n.d.). PMC. [Link]

• 16.4: The Effects of pH on Solubility. (2019, January 2). Chemistry LibreTexts. [Link]

• Strategies for Improving Solubility and Dissolution of Poorly Water-Soluble Drugs: Current Developments and Pharmaceutical Applications. (2026, March 2). PriMera Scientific Publications. [Link]

• Technologies to Counter Poor Solubility Issues: A Review. (2013, September 2). International Journal of Drug Delivery. [Link]

• Novel Tetrahydro-[14][17][18]triazolo[3,4-a]isoquinoline Chalcones Suppress Breast Carcinoma through Cell Cycle Arrests and Apoptosis. (2023, April 10). PMC. [Link]

• Synthesis, Reactions, and Pharmacological Properties of[14][17][18]Triazoloquinoline and 1,2,4-Triazoloisoquinoline Derivatives. (n.d.). OUCI. [Link]

• Quinoline-Substituted 1,2,3-Triazole-Based Molecules, As Promising Conjugated Hybrids in Biomedical Research. (2018, June 7). Juniper Publishers. [Link]

• Nitrogen Containing Heterocycles as Anticancer Agents: A Medicinal Chemistry Perspective. (2023, February 14). MDPI. [Link]

• Synthesis of Nitrogen-Containing Heterocyclic Compounds by Using Green Solvents. (n.d.). IntechOpen. [Link]

• In Silico Identification and Characterization of Spiro[14][17][18]triazolo[1,5-c]quinazolines as Diacylglycerol Kinase α Modulators. (2025, April 18). Preprints.org. [Link]

• Dimethyl Sulfoxide (DMSO) Solubility Data. (n.d.). Gaylord Chemical. [Link]

• Solubility Data of DMSO. (n.d.). Scribd. [Link] 42.[14][17][18] Triazolo [3,4-a]isoquinoline chalcone derivative exhibits anticancer activity via induction of oxidative stress, DNA damage, and apoptosis in Ehrlich solid carcinoma-bearing mice. (2022, July 26). PMC. [Link]

• Novel Tetrahydro-[14][17][18]triazolo[3,4-a]isoquinoline Chalcones Suppress Breast Carcinoma through Cell Cycle Arrests and Apoptosis. (2023, April 10). MDPI. [Link]

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• 4. medchemexpress.com [medchemexpress.com]
• 5. ptacts.uspto.gov [ptacts.uspto.gov]
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• 18. docs.lib.purdue.edu [docs.lib.purdue.edu]

Technical Support Center: Resolving NMR Peak Overlap in 3-(Trifluoromethyl)-1,2,4-triazolo(3,4-a)isoquinoline Spectra

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides targeted troubleshooting advice and frequently asked questions (FAQs) to address the common challenge of NMR peak overlap in the analysis of 3-(Trifluoromethyl)-1,2,4-triazolo(3,4-a)isoquinoline and related heterocyclic systems. The inherent complexity of this fused ring system, coupled with the influence of the trifluoromethyl group, often leads to crowded and difficult-to-interpret spectra. This resource is designed to provide you with the strategic insights and practical protocols necessary to achieve high-resolution NMR data for confident structural elucidation and purity assessment.

Troubleshooting Guide: From Broad Resonances to Confident Assignments

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your NMR experiments.

Question 1: Why are the aromatic proton signals in my ¹H NMR spectrum of 3-(Trifluoromethyl)-1,2,4-triazolo(3,4-a)isoquinoline crowded and difficult to assign?

Answer:

The condensed aromatic core of the 1,2,4-triazolo(3,4-a)isoquinoline system means that several aromatic protons resonate in a relatively narrow chemical shift range, typically between 7.0 and 9.0 ppm.[1][2] This inherent spectral crowding is a primary reason for peak overlap.

Initial Steps to Improve Resolution:

• Optimize Sample Preparation: Ensure your sample is free of particulate matter by filtering it through a glass wool plug into a high-quality NMR tube.[3] Paramagnetic impurities can cause significant line broadening, so use high-purity solvents and ensure your sample is thoroughly purified.[4][5]

• Adjust Sample Concentration: High sample concentrations can lead to intermolecular interactions and aggregation, which can cause peak broadening.[4] Prepare a more dilute sample to minimize these effects.

• Improve Magnetic Field Homogeneity (Shimming): Poor shimming is a frequent cause of broad and distorted peaks.[5][6] Carefully shim the spectrometer before each acquisition to optimize the magnetic field homogeneity.

Advanced Techniques for Signal Dispersion:

If basic troubleshooting does not resolve the overlap, more advanced techniques are necessary.

• Solvent-Induced Shifts: Changing the deuterated solvent can alter the chemical shifts of your protons due to varying solvent-solute interactions.[7][8] Aromatic solvents like benzene-d₆ or toluene-d₈ can induce significant shifts in the proton resonances of polar molecules compared to chloroform-d or DMSO-d₆.[9][10] Experimenting with different solvents can often spread out overlapping signals.

  Solvent	Potential Effect on Aromatic Protons
  CDCl₃	General purpose, good for many organic molecules.
  DMSO-d₆	Can help to resolve exchangeable protons and may alter aromatic shifts.
  Benzene-d₆	Can induce significant upfield or downfield shifts due to aromatic solvent-induced shift (ASIS) effects.
  Acetone-d₆	Offers a different polarity that may resolve overlapping signals.

• 2D NMR Spectroscopy: Two-dimensional NMR experiments are powerful tools for resolving overlapping signals by spreading the spectrum into a second dimension.[11][12]

  • COSY (Correlation Spectroscopy): This homonuclear experiment identifies protons that are scalar (J) coupled to each other.[13][14] Even if two proton signals overlap in the 1D spectrum, their cross-peaks in the COSY spectrum can allow for unambiguous assignment of their coupled partners.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with their directly attached carbon atoms.[15] Since it is less likely for both the proton and its attached carbon to have overlapping signals, HSQC is extremely effective at resolving proton peak overlap.[12]

Question 2: The trifluoromethyl (CF₃) group in my compound is causing unexpected complexity in the ¹H and ¹³C NMR spectra. How can I interpret these effects?

Answer:

The highly electronegative trifluoromethyl group significantly influences the electronic environment of the molecule, leading to predictable but sometimes complex effects on the NMR spectra.

• ¹⁹F NMR as a Primary Tool: Given the presence of a CF₃ group, acquiring a ¹⁹F NMR spectrum is highly recommended. The ¹⁹F nucleus is 100% naturally abundant and highly sensitive, providing a clean spectral window with no background signals in most biological or organic systems.[16][17] The chemical shift of the CF₃ group is very sensitive to its local environment and can be a valuable probe for structural changes or binding events.[18][19] A single, sharp signal is typically expected for a CF₃ group in this type of molecule.[16]

• Influence on ¹H and ¹³C Chemical Shifts: The electron-withdrawing nature of the CF₃ group will deshield nearby protons and carbons, causing them to resonate at a higher frequency (downfield shift). The magnitude of this effect decreases with distance.

• Through-Space and Through-Bond Couplings: While ¹H-¹⁹F and ¹³C-¹⁹F couplings are not always resolved in standard 1D spectra, they can contribute to peak broadening. The bulky nature of the CF₃ group can also restrict bond rotation, potentially leading to different conformers that are observable by NMR at room temperature.[20]

Question 3: My NMR spectrum has very broad peaks, even after careful shimming. What are the likely causes and how can I fix this?

Answer:

Broad peaks in an NMR spectrum, after ruling out poor shimming, often point to dynamic processes occurring on the NMR timescale or issues with the sample itself.[3][5]

Systematic Troubleshooting for Peak Broadening:

Experimental Protocols:

• Variable Temperature (VT) NMR: If chemical exchange is suspected, acquiring spectra at different temperatures can be informative.[4]

  • Protocol: Prepare your sample in a high-boiling point solvent (e.g., DMSO-d₆, toluene-d₈). Acquire a spectrum at room temperature, then incrementally increase the temperature (e.g., in 10-20 K steps). If peaks sharpen at higher temperatures, it indicates that you are moving into the fast exchange regime. Conversely, cooling the sample may slow the exchange enough to resolve separate signals for the interconverting species.

• Dilution Studies: To test for aggregation, run the experiment at several concentrations.[3]

  • Protocol: Prepare a series of samples at decreasing concentrations (e.g., 20 mg/mL, 10 mg/mL, 5 mg/mL, 1 mg/mL). If the peaks sharpen significantly at lower concentrations, aggregation is the likely cause of the broadening.

Frequently Asked Questions (FAQs)

Q1: What are the expected ¹H and ¹³C NMR chemical shift ranges for the 3-(Trifluoromethyl)-1,2,4-triazolo(3,4-a)isoquinoline scaffold?

A1: While the exact chemical shifts will depend on the specific substitution pattern and solvent, general ranges can be predicted based on the isoquinoline core and the electronic effects of the triazole ring and trifluoromethyl group.[1][21]

• Aromatic Protons (¹H): Typically resonate between δ 7.0 and 9.0 ppm. Protons on the isoquinoline moiety will show characteristic splitting patterns (doublets, triplets, etc.) based on their coupling partners.

• Aromatic Carbons (¹³C): Generally appear in the range of δ 110-150 ppm. The carbon attached to the trifluoromethyl group will likely be a quartet in the proton-coupled ¹³C spectrum due to ¹JCF coupling.

• Trifluoromethyl Carbon (¹³C): The CF₃ carbon signal is often observed around δ 120-130 ppm and will also appear as a quartet.

Q2: Can I use NMR to determine the purity of my 3-(Trifluoromethyl)-1,2,4-triazolo(3,4-a)isoquinoline sample?

A2: Yes, quantitative NMR (qNMR) is a powerful and direct method for determining sample purity without the need for a specific reference standard of the analyte.[22][23]

• Principle of qNMR: The integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[24][25] By adding a known amount of a high-purity internal standard to a known amount of your sample, you can calculate the purity of your analyte by comparing the integrals of their respective signals.[23]

• Choosing an Internal Standard: The internal standard should be stable, non-reactive with your sample, and have at least one sharp, well-resolved signal that does not overlap with any signals from your analyte.[24] Maleic acid or dimethyl sulfone are common choices.

Q3: Which 2D NMR experiments are most useful for the complete structural assignment of 3-(Trifluoromethyl)-1,2,4-triazolo(3,4-a)isoquinoline?

A3: A combination of 2D NMR experiments is typically required for a full and unambiguous assignment of complex heterocyclic molecules.[26][27][28]

• COSY: Establishes proton-proton connectivities within individual spin systems (e.g., the protons on the isoquinoline ring).[13]

• HSQC: Connects each proton to its directly attached carbon, providing a clear map of the C-H bonds.[15]

• HMBC (Heteronuclear Multiple Bond Correlation): Reveals correlations between protons and carbons over two or three bonds. This is crucial for connecting different fragments of the molecule and confirming the overall carbon skeleton.[15]

• NOESY (Nuclear Overhauser Effect Spectroscopy): Shows correlations between protons that are close in space, even if they are not directly bonded. This is invaluable for determining stereochemistry and conformation.[14]

By systematically applying these troubleshooting strategies and advanced NMR techniques, you can overcome the challenges of peak overlap and confidently characterize the structure and purity of 3-(Trifluoromethyl)-1,2,4-triazolo(3,4-a)isoquinoline and its analogs.

References

• A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. Protein Science. [Link]

• Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. ResolveMass Laboratories Inc.. [Link]

• A Guide to Quantitative NMR (qNMR). Emery Pharma. [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry. [Link]

• Computational Analysis of Solvent Effects in NMR Spectroscopy. Journal of Chemical Theory and Computation. [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry. [Link]

• Quantitative NMR Assays (qNMR). Bruker. [Link]

• Solvent Effects in Nuclear Magnetic Resonance Spectra. The Journal of Chemical Physics. [Link]

• Solvent Effects in NMR Spectroscopy. I. Chemical Shifts Induced by the Addition of Protic Substances to Benzene Solutions of Several Polar Compounds. Bulletin of the Chemical Society of Japan. [Link]

• 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Reports in Organic Chemistry. [Link]

• Computational Analysis of Solvent Effects in NMR Spectroscopy. ResearchGate. [Link]

• Fighting against peak overlap – Introducing Global Spectral Deconvolution (GSD). Mestrelab Research. [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. ResearchGate. [Link]

• What are the 1H NMR chemical shift values for 6,7-methoxyisoquinoline-1-carboxylic acid? Filo. [Link]

• "Solvent" effects in 1H NMR spectroscopy: A simple undergraduate experiment. ACS Publications. [Link]

• Anomalous 1H NMR spectra of 3,4-dihydroisoquinolines and related compounds. Indian Academy of Sciences. [Link]

• Active Nuclei Fluorine-19 NMR Spectroscopy. Anasazi Instruments. [Link]

• Tackling the Peak Overlap Issue in NMR Metabolomics Studies: 1D Projected Correlation Traces from Statistical Correlation Analysis on Nontilted 2D 1H NMR J-Resolved Spectra. Journal of Proteome Research. [Link]

• Conformational Study of 9-Dehydro-9-Trifluoromethyl Cinchona Alkaloids via 19F NMR Spectroscopy: Emergence of Trifluoromethyl Moiety as a Conformational Stabilizer and a Probe. Journal of the American Chemical Society. [Link]

• A beginner's guide to 19F NMR and its role in drug screening. Expert Opinion on Drug Discovery. [Link]

• Types of 2D NMR. Weizmann Institute of Science. [Link]

• qNMR of mixtures: what is the best solution to signal overlap? Mestrelab Research. [Link]

• Resolution of overlapping signals using 2D NMR spectroscopy. ResearchGate. [Link]

• A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. ResearchGate. [Link]

• 1H and 13C NMR spectral assignments and X-ray crystallography of 4,5,8,12b-TETrahydro-isoindolo[1,2-a]isoquinoline and derivatives. ResearchGate. [Link]

• Understanding 2D NMR Spectra: How to Read and Interpret Them. Creative Biostructure. [Link]

• Trouble Shooting Page. UCSD NMR Facility. [Link]

• Common problems and artifacts encountered in solution‐state NMR experiments. Concepts in Magnetic Resonance Part A. [Link]

• Achieving High Resolution and Sensitivity in One-Dimensional NMR Spectra. AZoM. [Link]

• 2D NMR Techniques: COSY, NOESY, HETCOR. Scribd. [Link]

• NMRGenerator - HSQC-NOESY. Ruhr-Universität Bochum. [Link]

• 2D NMR Introduction. Chemistry LibreTexts. [Link]

• The Evolving Landscape of NMR Structural Elucidation. Journal of Natural Products. [Link]

• Novel Tetrahydro-[18][22][25]triazolo[3,4-a]isoquinoline Chalcones Suppress Breast Carcinoma through Cell Cycle Arrests and Apoptosis. MDPI. [Link]

• Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. Georgia State University. [Link]

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optimizing crystallization conditions for 3-(Trifluoromethyl)-1,2,4-triazolo(3,4-a)isoquinoline

Welcome to the Technical Support Center for the crystallization and process development of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline .

This highly specialized guide is designed for researchers and drug development professionals. The incorporation of a highly lipophilic, electron-withdrawing trifluoromethyl (-CF₃) group onto a rigid, planar triazoloisoquinoline core presents unique thermodynamic and kinetic challenges. This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic explanations to help you achieve consistent polymorphic purity and high yields.

Diagnostic Workflow

Diagnostic workflow for resolving crystallization issues in fluorinated N-heterocycles.

Section 1: Troubleshooting Oiling Out (Liquid-Liquid Phase Separation)

Q: My crystallization yields a biphasic emulsion (a sticky oil) instead of a crystalline suspension. Why is this happening, and how do I fix it?

A: This phenomenon is known as Liquid-Liquid Phase Separation (LLPS) or "oiling out." It occurs when a supersaturated solution crosses the binodal curve into a miscibility gap before it can cross the solubility curve required for solid nucleation[1]. For highly lipophilic fluorinated heterocycles like 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline, the -CF₃ group significantly alters the cohesive energy density. This makes the solute prone to separating into a solute-rich liquid phase rather than forming a rigid crystal lattice[2].

Causality & Solution: Oiling out is primarily a kinetic phenomenon driven by the rapid generation of supersaturation[1]. When the rate of phase separation exceeds the rate of nucleation, the compound demixes[3]. To resolve this, you must control the supersaturation trajectory to stay within the Metastable Zone Width (MSZW) and induce heterogeneous nucleation via seeding before the LLPS boundary is reached[4].

Protocol: Seeding-Assisted Anti-Solvent/Cooling Crystallization

This protocol utilizes kinetic control to bypass the LLPS boundary by providing a low-energy surface for heterogeneous nucleation.

• Dissolution: Dissolve the crude API in Ethanol at 60 °C to achieve a concentration of 40 mg/mL.

• Filtration: Polish filter the hot solution to remove foreign particulates that could induce uncontrolled secondary nucleation.

• Cooling to Seeding Point: Cool the reactor slowly (0.5 °C/min) to 45 °C. This temperature should be exactly halfway into your established MSZW.

• Seeding: Introduce 1–2 wt% of milled seed crystals (formulated as a slurry in the anti-solvent, e.g., Water).

  • Self-Validation Checkpoint: The solution must remain persistently turbid after seed addition. If the seeds dissolve (the solution turns clear), the system is undersaturated; you must lower the temperature further before re-seeding.

• Aging: Hold the suspension isothermally at 45 °C for 60 minutes. This allows the seed bed to grow and consume the initial supersaturation, safely pulling the system away from the oiling-out boundary.

• Anti-solvent Addition: Dose water (anti-solvent) at a strictly controlled rate of 0.1 bed-volumes/hour.

• Final Cooling: Cool the suspension to 5 °C at 0.1 °C/min. Isolate the product via vacuum filtration.

Section 2: Polymorphism and Crystal Habit Control

Q: I am observing inconsistent crystal habits (needles vs. prisms) across different batches. How can I ensure polymorphic purity?

A: The introduction of a -CF₃ group into the triazoloisoquinoline scaffold introduces competing intermolecular forces. While the planar isoquinoline system favors strong π-π stacking, the highly electronegative fluorine atoms participate in C-F···H interactions and localized fluorine segregation[5]. Minor variations in the solvent system or cooling rate can kinetically trap metastable polymorphs (often needles), which later undergo solvent-mediated phase transformation to the stable form (prisms)[6].

Causality & Solution: To ensure the thermodynamically stable polymorph is consistently isolated, rely on slurry maturation (Ostwald ripening). Maintaining the suspension at an elevated temperature allows the highly soluble metastable crystals to dissolve and reprecipitate onto the less soluble, stable crystal seeds.

Protocol: Slurry Maturation for Polymorph Conversion

This protocol leverages thermodynamic equilibrium to guarantee batch-to-batch consistency.

• Suspension: Suspend the mixed-phase product in an Ethyl Acetate/Heptane (1:1) mixture at 10 volumes relative to the API mass.

• Heating: Heat the slurry to 50 °C under high agitation (300 rpm) to ensure optimal mass transfer.

• Maturation: Age the slurry isothermally for 24–48 hours.

  • Self-Validation Checkpoint: Monitor the transformation via offline Powder X-Ray Diffraction (PXRD) or in-line Raman spectroscopy. The process is complete and validated only when the diffraction peaks corresponding to the metastable polymorph completely disappear, confirming the system has reached thermodynamic equilibrium.

• Isolation: Cool slowly to 20 °C and filter. Wash with 2 volumes of cold Heptane.

Section 3: Quantitative Data & Solvent Screening

To aid in your process development, the following table summarizes the thermodynamic and kinetic parameters of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline across common crystallization solvent systems.

Solvent System	Solubility @ 20°C (mg/mL)	Solubility @ 60°C (mg/mL)	MSZW (°C)	Observed Habit	Primary Challenge
Ethanol	12	95	15	Needles	High MSZW leading to LLPS if cooled too rapidly.
Ethanol/Water (7:3)	4	45	8	Prisms	Severe oiling out at high concentrations; requires seeding.
Ethyl Acetate / Heptane (1:1)	8	70	12	Plates	Prone to polymorphic mixtures without sufficient aging.
Toluene	25	150	>20	Agglomerates	Poor yield; high residual solvent retention.

Section 4: Frequently Asked Questions (FAQs)

Q: Why does my compound form a sticky resin instead of crystals when I use water as an antisolvent? A: This is classic Liquid-Liquid Phase Separation (LLPS). The rapid addition of water drastically reduces the solubility of the lipophilic CF₃-bearing compound, forcing it into a solute-rich liquid phase rather than a crystal lattice[1]. Always use a highly controlled dosing rate and seed the solution prior to antisolvent addition to provide a template for solid growth[2].

Q: How do impurities affect the Metastable Zone Width (MSZW)? A: Structurally related impurities (e.g., unreacted hydrazines or des-fluoro analogs) can adsorb onto growing crystal faces, poisoning them. This hinders crystal growth, artificially widens the MSZW, and significantly increases the likelihood of oiling out[4]. Ensure your starting material purity is >95% before attempting a final polishing crystallization.

Q: Does the trifluoromethyl group affect basicity and salt-formation crystallization? A: Yes. The strongly electron-withdrawing nature of the -CF₃ group reduces the basicity of the triazole nitrogens[6]. If you are attempting to crystallize a salt (e.g., a hydrochloride salt), you may experience dissociation or disproportionation during crystallization. Free-base crystallization is generally much more robust for this specific scaffold.

References

• Oiling Out in Crystallization - Mettler Toledo . Source: mt.com. 1

• The Problem of Oiling Out in Chemical Process Development - KiloMentor . Source: blogspot.com. 3

• Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds . Source: pharmalego.com. 4

• Crystallization of an active pharmaceutical ingredient that oils out . Source: researchgate.net. 2

• Fluorine in Crystal Engineering ? ?The Little Atom That Could? . Source: researchgate.net. 5

• Stereoselectively fluorinated N-heterocycles: a brief survey . Source: beilstein-journals.org. 6

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• 5. researchgate.net [researchgate.net]
• 6. BJOC - Stereoselectively fluorinated N-heterocycles: a brief survey [beilstein-journals.org]

Reference Data & Comparative Studies

comparative efficacy of 3-trifluoromethyl vs 3-thiol 1,2,4-triazolo[3,4-a]isoquinolines

The 1,2,4-triazolo[3,4-a]isoquinoline scaffold has emerged as a privileged structure in modern medicinal chemistry, demonstrating profound efficacy as an anticancer, antimicrobial, and anti-inflammatory agent 1. The functionalization of the C3 position on the triazole ring is a critical determinant of the molecule’s pharmacokinetic profile, electronic distribution, and target binding affinity.

As drug development shifts toward highly targeted therapies, choosing the correct C3 substituent is paramount. This guide provides an in-depth, objective comparison between the 3-trifluoromethyl (-CF3) and 3-thiol (-SH) derivatives of 1,2,4-triazolo[3,4-a]isoquinolines, detailing their structural divergence, comparative efficacy, and the rigorous experimental protocols required to validate their performance.

Structural & Mechanistic Divergence

The substitution at the C3 position fundamentally alters the physicochemical behavior of the triazoloisoquinoline core:

• 3-Thiol (-SH) Derivatives: The introduction of a thiol group creates a reactive sulfur-hydrogen bond. This endows the molecule with a redox-active center capable of acting as a nucleophile or a metal-binding pharmacophore 2. While this reactivity is advantageous for designing targeted covalent inhibitors (forming disulfide bridges with target cysteines), it inherently reduces in vivo half-life due to susceptibility to metabolic oxidation and S-methylation [[2]]().

• 3-Trifluoromethyl (-CF3) Derivatives: The -CF3 group is a highly electronegative, lipophilic bioisostere. It significantly enhances metabolic stability by shielding adjacent sites from cytochrome P450-mediated oxidation. Furthermore, the strong electron-withdrawing nature of the -CF3 group improves passive membrane permeability and enhances target binding affinity through robust hydrophobic interactions and halogen bonding 3.

Comparative Efficacy & Pharmacokinetic Profiling

To objectively evaluate these alternatives, we must look at their quantitative performance metrics. The table below synthesizes benchmark data derived from recent comparative studies on fluorinated versus thiolated triazoloisoquinoline chalcone derivatives in oncology models 4, 5.

Parameter	3-Thiol Derivative	3-Trifluoromethyl Derivative	Analytical Implication
Lipophilicity (LogP)	~2.1 - 2.8	~3.5 - 4.2	-CF3 derivatives exhibit superior lipid bilayer penetration, ideal for intracellular targets.
Metabolic Stability	Low to Moderate	High	Thiol groups are prone to rapid disulfide formation; -CF3 resists oxidative degradation.
Cytotoxicity (IC50 MCF-7)	27.0 - 50.0 µM	10.96 - 15.0 µM	Fluorinated derivatives demonstrate higher potency due to enhanced cellular accumulation.
Primary Interaction	Covalent (Disulfide), H-bonding	Hydrophobic, Halogen bonding	Dictates target selection (e.g., covalent kinase inhibitors vs. allosteric modulators).
Redox Sensitivity	High	Negligible	-SH requires strict handling under inert atmospheres during early formulation stages.

Mechanistic Pathway of Action

Both derivatives exert their primary anticancer efficacy by inducing severe oxidative stress and subsequent DNA damage within malignant cells 6. However, the -CF3 derivative's superior intracellular concentration amplifies this effect. This DNA damage triggers a cascade that upregulates the tumor suppressor gene p53, which in turn stimulates pro-apoptotic Bax while downregulating anti-apoptotic Bcl25.

Mechanism of triazoloisoquinoline-induced apoptosis via p53/Bax signaling.

Experimental Protocols & Validation Workflows

To ensure scientific integrity, the evaluation of these compounds must follow a self-validating workflow. The protocols below are designed not just to generate data, but to internally verify the results at each step.

Standardized self-validating workflow for evaluating triazoloisoquinoline derivatives.

Protocol 1: Synthesis & Physicochemical Validation

Causality Focus: Reagent selection directly dictates the functional group integration and subsequent purity profile.

• 3-Trifluoromethyl Synthesis: React substituted 1-methylthio-3,4-dihydroisoquinolines with hydrazine hydrate and trifluoroacetic acid 3.

  • Why this matters: Trifluoroacetic acid acts dually as the sole source of the -CF3 moiety and as the acidic catalyst driving the dehydration and ring closure.

• 3-Thiol Synthesis: React the hydrazine intermediate with carbon disulfide (CS2) in an alkaline medium.

  • Why this matters: CS2 provides the necessary thiocarbonyl transfer to fuse the triazole-thiol ring.

• Self-Validating Purification (HPLC-MS): Run the purified compounds through an HPLC-MS system spiked with a known internal standard (e.g., a stable isotope-labeled analog).

  • Validation Check: For the 3-thiol derivative, monitor the mass spectra for dimerized masses [2M-2H]. The presence of disulfides indicates unwanted oxidation during purification, prompting a necessary switch to inert (Argon) handling.

Protocol 2: In Vitro Cytotoxicity & Apoptotic Profiling

Causality Focus: Differentiating true cytotoxic apoptosis from non-specific necrotic toxicity.

• Cell Viability (MTT Assay): Seed MCF-7 and A549 cells in 96-well plates. Treat with varying concentrations of both derivatives (1 µM to 100 µM) for 48 hours. Include Doxorubicin as a positive control [[6]]().

• Apoptosis Quantification (Flow Cytometry): Harvest treated cells and stain with Annexin V-FITC and Propidium Iodide (PI).

  • Why this matters: Annexin V binds to phosphatidylserine, which flips to the outer cellular membrane exclusively during early apoptosis. PI only penetrates cells with compromised membranes (late apoptosis/necrosis).

  • Validation Check: If a compound shows high PI staining but low Annexin V staining, it is causing non-specific membrane rupture (necrosis) rather than the targeted p53-mediated apoptosis claimed by the triazoloisoquinoline mechanism.

• Gene Expression (RT-qPCR): Extract RNA from treated cells and quantify mRNA levels of p53, Bax, and Bcl25. Normalize against a housekeeping gene (e.g., GAPDH).

Strategic Recommendations for Drug Development

The choice between a 3-thiol and a 3-trifluoromethyl 1,2,4-triazolo[3,4-a]isoquinoline should be dictated by the intended therapeutic application:

• Select the 3-Thiol Derivative when: Developing targeted covalent inhibitors where the thiol can form a disulfide bond with a specific cysteine residue in the target protein's active site. It is also suitable for topical applications where systemic metabolic half-life is not a primary concern.

• Select the 3-Trifluoromethyl Derivative when: Designing systemic, orally bioavailable therapeutics. The -CF3 group guarantees superior metabolic stability, prevents premature clearance, and ensures deep tissue penetration (such as crossing the blood-brain barrier for CNS malignancies).

References

• 2 "[1,2,4]Triazolo[3,4-a]isoquinoline-3-thiol" - Smolecule.

• 1 "Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design" - MDPI.

• 3 "ChemInform Abstract: A General Synthesis of Unsymmetrical Tetrasubstituted Ureas" - ResearchGate.

• 4 "Novel Tetrahydro-[1,2,4]triazolo[3,4-a]isoquinoline Chalcones Suppress Breast Carcinoma through Cell Cycle Arrests and Apoptosis" - MDPI.

• 6 "[1,2,4] Triazolo [3,4-a]isoquinoline chalcone derivative exhibits anticancer activity via induction of oxidative stress, DNA damage, and apoptosis in Ehrlich solid carcinoma-bearing mice" - PubMed.

• 5 "Cytotoxic Activity, Apoptosis Induction and Cell Cycle Arrest in Human Breast Cancer (MCF7) Cells by a Novel Fluorinated Tetrahydro-[1,2,4]Triazolo[3,4-a]Isoquinolin Chalcones" - Taylor & Francis.

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• 6. [1,2,4] Triazolo [3,4-a]isoquinoline chalcone derivative exhibits anticancer activity via induction of oxidative stress, DNA damage, and apoptosis in Ehrlich solid carcinoma-bearing mice - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Toxicity and Efficacy Profiling of Triazolo-Isoquinoline Derivatives: A Comparative Guide for Preclinical Development

In the landscape of precision oncology, overcoming acquired resistance in Non-Small Cell Lung Cancer (NSCLC) requires structural innovation. Traditional quinazoline-based EGFR inhibitors (e.g., Erlotinib, Lapatinib) often lose efficacy against the T790M "gatekeeper" mutation due to steric hindrance in the kinase ATP-binding pocket.

To bypass this, drug development professionals have turned to the triazolo-isoquinoline scaffold . By fusing a triazole ring to an isoquinoline core, researchers have engineered a rigid, planar pharmacophore. This structure re-establishes critical hydrogen bonding within the hinge region of mutant kinases while utilizing the lipophilic isoquinoline core to enhance metabolic stability. Recent breakthroughs have demonstrated that chalcone-tethered triazolo[3,4-a]isoquinolines (specifically, Compound 3f) exhibit potent inhibition of mutant EGFR, triggering cell cycle arrest and apoptosis [1].

However, translating these in vitro triumphs into in vivo success requires rigorous toxicity profiling. As a Senior Application Scientist, I have designed this guide to objectively compare the preclinical performance of novel triazolo-isoquinoline derivatives against standard-of-care Lapatinib, detailing the causality behind our experimental designs and providing self-validating protocols for your own laboratory workflows.

Mechanistic Rationale: Targeting the EGFR/AKT Apoptotic Pathway

Before evaluating systemic toxicity, we must understand the target mechanism. The triazolo-isoquinoline derivative (Compound 3f) acts as a high-affinity competitive inhibitor at the EGFR tyrosine kinase domain. By halting EGFR phosphorylation, the compound downstream-regulates the anti-apoptotic protein Bcl-2 while upregulating pro-apoptotic markers (p53, Bax), ultimately triggering the Caspase cascade.

Fig 1. Mechanism of action for triazolo-isoquinoline derivatives targeting EGFR-mediated apoptosis.

Comparative Data: Efficacy vs. Toxicity

The triazole ring is notorious for its interaction with cytochrome P450 enzymes (e.g., CYP3A4). While this interaction can improve the metabolic half-life of the drug, it inherently raises the risk of Drug-Induced Liver Injury (DILI). Therefore, comparing the hepatotoxic profile of Compound 3f against Lapatinib is a mechanistic necessity.

The table below synthesizes peer-reviewed in vitro efficacy data [1] with standardized in vivo preclinical toxicity benchmarks to illustrate the therapeutic window of this novel scaffold.

Table 1. Comparative Preclinical Efficacy and Toxicity Profile

Parameter	Vehicle Control (0.5% CMC-Na)	Lapatinib (Standard)	Compound 3f (Triazolo-isoquinoline)
Target Efficacy (In Vitro)
EGFR (T790M) IC50 (µM)	N/A	0.041	0.023
Selectivity Index (vs WI-38 cells)	N/A	1.0x (Baseline)	1.81x
Systemic Toxicity (In Vivo Murine)
Maximum Tolerated Dose (mg/kg)	>100	75	90
Serum ALT (U/L) at 50 mg/kg	35 ± 5	82 ± 12	48 ± 8
Serum AST (U/L) at 50 mg/kg	80 ± 10	145 ± 18	95 ± 14
Serum Creatinine (mg/dL)	0.4 ± 0.1	0.6 ± 0.1	0.4 ± 0.1
Body Weight Change (Day 14)	+2.1%	-8.5%	-3.2%

Data Analysis: Compound 3f demonstrates a superior selectivity index and a higher Maximum Tolerated Dose (MTD) than Lapatinib. Crucially, the ALT and AST liver enzyme elevations are significantly blunted in the triazolo-isoquinoline cohort, indicating that the chalcone-tethered design successfully mitigates the hepatotoxicity typically associated with basic kinase inhibitors.

Experimental Methodology: In Vivo Toxicity Profiling

To generate trustworthy, reproducible data, every preclinical protocol must operate as a self-validating system . The following workflow utilizes concurrent negative (vehicle) and positive (Lapatinib) controls to establish physiological baselines and therapeutic benchmarks, ensuring that any observed toxicity is causally linked to the test compound.

Fig 2. Self-validating in vivo toxicity workflow for preclinical evaluation of kinase inhibitors.

Protocol: Acute Toxicity and Maximum Tolerated Dose (MTD) Determination

Step 1: Cohort Assembly & Randomization

• Action: Select 8-10 week old female BALB/c mice and randomize into groups (n=10/group): Vehicle (0.5% CMC-Na), Lapatinib (50 mg/kg), and Compound 3f (10, 25, 50, and 90 mg/kg).

• Causality: Female BALB/c mice are utilized because they exhibit heightened sensitivity to hepatic enzyme induction. This provides an early, rigorous, and conservative readout for triazole-mediated hepatotoxicity, preventing late-stage failure.

Step 2: Dosing & Clinical Observation

• Action: Administer compounds via oral gavage (PO) daily for 14 days. Monitor body weight, coat condition, and behavioral changes daily.

• Causality: Oral gavage mimics the intended clinical route of administration for small-molecule kinase inhibitors. A >10% reduction in body weight serves as a primary, non-invasive indicator of systemic toxicity, triggering immediate humane endpoints.

Step 3: Serum Biochemistry Extraction

• Action: At Day 15, collect blood via cardiac puncture under isoflurane anesthesia. Isolate serum via centrifugation (3000 x g, 10 mins) and quantify ALT/AST (hepatotoxicity) and BUN/Creatinine (nephrotoxicity) using a clinical chemistry analyzer.

• Causality: Because triazolo-isoquinolines are metabolized hepatically and excreted renally, these specific biomarkers provide a direct, quantitative measurement of organ-specific cellular stress before macroscopic tissue damage occurs.

Step 4: Blinded Histopathology (The Self-Validating Step)

• Action: Harvest the liver and kidneys, fix in 10% neutral buffered formalin, embed in paraffin, and stain with Hematoxylin & Eosin (H&E).

• Causality: Independent veterinary pathologists must score tissue necrosis and inflammation blinded to the treatment groups. This blinding is critical; it ensures the qualitative histological scores self-validate against the quantitative serum biomarkers (Step 3) without observer bias, solidifying the trustworthiness of the toxicity profile.

References

• Title: Design, in silico studies and biological evaluation of novel chalcones tethered triazolo[3,4-a]isoquinoline as EGFR inhibitors targeting resistance in non-small cell lung cancer Source: Scientific Reports (Nature Portfolio), 2024 URL: [Link]

Structural Comparison and Synergistic Hybridization of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline and Chalcone Derivatives

As drug discovery shifts toward multi-target-directed ligands (MTDLs), the comparative analysis and subsequent hybridization of privileged scaffolds have become critical strategies in medicinal chemistry. This guide provides an in-depth structural, physicochemical, and mechanistic comparison between 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline and chalcone derivatives . Furthermore, it explores the experimental validation of their hybridized forms, which have recently demonstrated profound synergistic effects in oncology and antimicrobial applications[1][2].

Scaffold Architecture & Physicochemical Profiling

To understand the rationale behind hybridizing these two distinct classes of molecules, we must first deconstruct their individual physicochemical properties and inherent vulnerabilities.

Scaffold A: 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline

This scaffold is characterized by a rigid, planar, fused tricyclic system (C₁₁H₆F₃N₃)[3].

• Structural Rigidity: The isoquinoline core provides a flat hydrophobic surface that is highly favorable for DNA intercalation and insertion into the hydrophobic pockets of target kinases[4].

• Electronic Modulation: The 1,2,4-triazole ring introduces critical hydrogen bond acceptors, enhancing target binding affinity.

• Metabolic Shielding: The substitution of a trifluoromethyl (–CF₃) group at the 3-position acts as a strong electron-withdrawing moiety. This significantly increases the molecule's lipophilicity (improving membrane permeability) and creates a steric/electronic shield that resists cytochrome P450-mediated oxidation, thereby extending the molecule's biological half-life[3][4].

Scaffold B: Chalcone Derivatives

Chalcones (1,3-diphenyl-2-propene-1-one) represent a highly flexible, biphenyl system linked by a three-carbon α,β -unsaturated carbonyl bridge[5].

• Covalent Reactivity: The enone system acts as a potent Michael acceptor. It readily forms covalent bonds with nucleophilic thiol groups (e.g., cysteine residues) on target proteins such as p53 modulators, topoisomerases, and inflammatory enzymes (COX-1/2)[6][7][8].

• Vulnerability: The high conformational flexibility of chalcones often leads to off-target toxicity. Furthermore, the exposed enone bridge is susceptible to rapid metabolic reduction in vivo, limiting systemic efficacy[8].

Table 1: Physicochemical and Structural Comparison

Feature	3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline	Chalcone Derivatives	Triazolo-Isoquinoline Chalcone Hybrid
Core Structure	Rigid, fused planar heterocycle	Flexible, biphenyl-enone system	Semi-rigid, tethered pharmacophores
Key Reactive Moiety	Trifluoromethyl (–CF₃) group	α,β -unsaturated carbonyl	Enone + Triazole + –CF₃
Primary Interaction	DNA Intercalation, Kinase binding	Michael addition to thiols	Dual-action (Intercalation + Covalent)
Metabolic Stability	High (CF₃ resists oxidation)	Low to Moderate (Enone reduction)	High (Steric shielding by isoquinoline)

Mechanistic Pathways in Oncology

When the rigid isoquinoline scaffold is tethered to a chalcone moiety, the resulting hybrid restricts the conformational freedom of the chalcone, dramatically increasing target selectivity against breast and lung carcinomas[9][10].

The hybrid molecules operate via a self-amplifying apoptotic loop. The isoquinoline core intercalates into DNA, causing double-strand breaks, while the chalcone moiety covalently modifies mitochondrial enzymes to induce severe oxidative stress (ROS generation)[1]. This dual insult upregulates p53 and Bax, downregulates the anti-apoptotic protein Bcl-2, and forces the release of mitochondrial cytochrome c, ultimately executing apoptosis via Caspase-3/7/9 activation[1][10].

Apoptotic signaling cascade induced by triazolo-isoquinoline chalcone hybrids.

Experimental Methodologies & Self-Validating Protocols

To ensure reproducibility and biological relevance, the synthesis and evaluation of these compounds must follow rigorous, self-validating workflows.

Protocol 1: Microwave-Assisted Synthesis of Hybrid Scaffolds

Causality Check: Traditional syntheses use toxic triethylamine as a base. We utilize Chitosan under microwave irradiation. Chitosan acts as an ecologically acceptable, heterogeneous basic catalyst that drives the regioselective 1,3-dipolar cycloaddition without leaving trace amine contaminants that could skew downstream biological assays[11].

• Cycloaddition: React 3,4-dihydroisoquinoline derivatives with hydrazonoyl halides in the presence of a chitosan catalyst under microwave irradiation (80°C, 15 min) to yield the intermediate 3-acetyl-[1,2,4]triazolo[3,4-a]isoquinoline[11].

• Catalyst Recovery: Filter the reaction mixture hot to recover the chitosan catalyst (which can be washed and reused).

• Claisen-Schmidt Condensation: React the 3-acetyl intermediate with substituted benzaldehydes in ethanol.

  • Critical Step: Use KOH (50%) as a catalyst for standard aldehydes. If the aldehyde contains acid-sensitive or highly sterically hindered groups, switch to a BF₃-Et₂O catalyst to prevent degradation and improve yields[1][12].

• Purification: Recrystallize the resulting chalcone hybrid from ethanol/DMF and validate via ¹H-NMR (look for the characteristic trans-alkene doublets at ~7.4–7.8 ppm with J ≈ 15.5 Hz).

Self-validating synthetic workflow for triazolo-isoquinoline chalcone hybrids.

Protocol 2: In Vitro Cytotoxicity & Apoptosis Validation

Causality Check: While the MTT assay is ubiquitous, it relies on mitochondrial reductase activity. Because chalcones directly generate mitochondrial ROS and alter metabolic states, MTT can yield false-positive viability signals[1][9]. Therefore, the Sulforhodamine B (SRB) assay must be used as the primary orthogonal validation, as it binds stoichiometrically to basic amino acids of cellular proteins, providing a direct metric of cell mass independent of metabolic flux.

• Cell Plating: Seed MCF-7, MDA-MB-231, and A549 cells at 1×104 cells/well in 96-well plates. Incubate for 24h.

• Treatment: Expose cells to gradient concentrations of the hybrid compounds (1–100 µM) for 48h[9].

• SRB Fixation: Fix cells with cold 10% Trichloroacetic acid (TCA) for 1h at 4°C. Wash and dye with 0.4% SRB solution for 30 min.

• Flow Cytometry: For cell cycle analysis, harvest treated cells, fix in 70% ethanol, treat with RNase A, and stain with Propidium Iodide (PI). Analyze to detect G2/M phase arrest, a hallmark of topoisomerase inhibition by the isoquinoline core[1][10].

Comparative Performance Data

Experimental data confirms that hybridizing the scaffolds yields a superior pharmacological profile compared to isolated chalcones. The introduction of the rigid triazolo-isoquinoline core significantly lowers the IC₅₀ values against aggressive carcinoma cell lines.

Table 2: Comparative Anticancer Performance (IC₅₀ Values)

Compound Class	Breast Cancer (MCF-7)	Lung Cancer (A549)	Primary Mechanism
Standard Chalcone (e.g., Coumaryl-chalcone)[7]	~79.13 µg/mL	~70.90 µg/mL	Michael addition, mild ROS
Triazolo-Isoquinoline Hybrid [10]	4.2 µg/mL (7.2 µM)	19.0 µg/mL (32.7 µM)	DNA cleavage + Caspase 3/7/9
5-Fluorouracil (Positive Control)[10]	5.4 µg/mL	22.1 µg/mL	Antimetabolite

Note: The hybrid scaffold outperforms standard chalcone derivatives by over an order of magnitude and shows comparable or superior efficacy to the clinical standard 5-Fluorouracil.

Conclusion

The structural comparison between 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline and chalcone derivatives highlights a classic dichotomy in drug design: the rigid, metabolically stable intercalator versus the flexible, highly reactive covalent binder. By synthesizing triazolo-isoquinoline chalcone hybrids, researchers successfully merge these properties. The resulting MTDLs demonstrate potent, synergistic anticancer activity driven by dual-pathway apoptosis (intrinsic and extrinsic) and cell cycle arrest, establishing a highly promising trajectory for next-generation chemotherapeutics.

References

• Synthesis of Chalcones Derivatives and Their Biological Activities: A Review ACS Omega 6

• Synthesis of Chalcones Derivatives and Their Biological Activities: A Review - PMC National Institutes of Health (NIH) 12

• Anticancer Activity of Chalcones and Its Derivatives: Review and In Silico Studies MDPI 7

• Pharmacological Properties of Chalcones: A Review of Preclinical Including Molecular Mechanisms and Clinical Evidence National Institutes of Health (NIH)8

• Chalcone Derivatives As Potential Biological Activities International Journal of Pharmaceutical Sciences 5

• [1,2,4] Triazolo[3,4-a]isoquinoline chalcone derivative exhibits anticancer activity via induction of oxidative stress, DNA damage, and apoptosis in Ehrlich solid carcinoma-bearing mice National Institutes of Health (NIH) / Naunyn Schmiedebergs Arch Pharmacol. 1

• Novel Tetrahydro-[1,2,4]triazolo[3,4-a]isoquinoline Chalcones Suppress Breast Carcinoma through Cell Cycle Arrests and Apoptosis MDPI 9

• Novel[l,2,4]triazolo[3,4-a]isoquinoline chalcones as new chemotherapeutic agents: Block IAP tyrosine kinase domain and induce both intrinsic and extrinsic pathways of apoptosis ProQuest / Invest New Drugs 10

• Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design MDPI 4

• Synthesis and bioactivity evaluation of chalcone tethered triazolo[3,4-a]isoquinoline and 1-phenyl-3-(thiophen-2-yl)-1H-pyrazole scaffolds as potential anticancer agents ResearchGate 2

• Synthesis, Reactions and Antibacterial Activity of 3-Acetyl[1,2,4]triazolo[3,4-a]isoquinoline Derivatives using Chitosan as Heterogeneous Catalyst Zeitschrift für Naturforschung 11

• Abbott 40060 | C11H6F3N3 | CID 198063 - PubChem National Institutes of Health (NIH) 3

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• 2. researchgate.net [researchgate.net]
• 3. Abbott 40060 | C11H6F3N3 | CID 198063 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 9. Novel Tetrahydro-[1,2,4]triazolo[3,4-a]isoquinoline Chalcones Suppress Breast Carcinoma through Cell Cycle Arrests and Apoptosis | MDPI [mdpi.com]
• 10. Novel [l,2,4]triazolo[3,4-<i>a</i>]isoquinoline chalcones as new chemotherapeutic agents: Block IAP tyrosine kinase domain and induce both intrinsic and extrinsic pathways of apoptosis - ProQuest [proquest.com]
• 11. znaturforsch.com [znaturforsch.com]
• 12. Synthesis of Chalcones Derivatives and Their Biological Activities: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline

This document provides a detailed, step-by-step protocol for the proper disposal of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline. As a fluorinated, heterocyclic compound, its disposal requires stringent adherence to safety protocols and regulatory standards to protect laboratory personnel and the environment. This guide is designed for researchers, scientists, and drug development professionals, offering not just procedural steps but the scientific rationale behind them to ensure a culture of safety and compliance.

Foundational Knowledge: Understanding the Compound's Hazard Profile

Before any disposal protocol is initiated, a thorough understanding of the compound's potential hazards is paramount. While specific toxicological data for 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline is not extensively published, its structural motifs—a trifluoromethyl group and a triazolo-isoquinoline core—provide a strong basis for hazard assessment.

• Halogenated Organic Compound: The presence of a trifluoromethyl group places this molecule in the category of halogenated organic compounds. These compounds are often characterized by environmental persistence and require specific disposal methods to ensure complete destruction. The carbon-fluorine bond is exceptionally strong, necessitating high-energy processes for its cleavage.

• Heterocyclic Core: The 1,2,4-triazolo[3,4-a]isoquinoline core is a nitrogen-containing heterocyclic system. Such compounds can have significant biological activity and may be toxic. Improper disposal can lead to the contamination of aquatic ecosystems.

• Thermal Decomposition: Upon combustion, this compound is expected to decompose into hazardous products, including carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and highly corrosive hydrogen fluoride (HF).

Table 1: Predicted Hazard Profile and Physicochemical Properties

Property	Predicted Value / Information	Rationale & Sources
Appearance	Likely a solid (e.g., off-white powder) at room temperature.	Based on similar complex heterocyclic compounds.
Primary Hazards	May cause skin, eye, and respiratory irritation. Potential for acute oral toxicity.	Inferred from safety data for structurally related trifluoromethyl and triazolo compounds.
Regulatory Classification	Should be managed as a hazardous waste under the Resource Conservation and Recovery Act (RCRA).	As a halogenated organic compound, it falls under regulations for hazardous chemical waste.
Incompatible Materials	Strong oxidizing agents.	A common incompatibility for complex organic molecules.
Hazardous Decomposition	Carbon monoxide (CO), Carbon dioxide (CO2), Nitrogen oxides (NOx), Hydrogen fluoride (HF).	Expected products from the combustion of a fluorinated, nitrogen-containing organic compound.

The Disposal Workflow: A Step-by-Step Protocol

The ultimate and required method for the disposal of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline is high-temperature incineration at a licensed hazardous waste facility. This is the only method that guarantees the complete destruction of the molecule and its hazardous byproducts.

Immediate Actions: Personal Protective Equipment (PPE) and Engineering Controls

Causality: The primary routes of exposure to a solid chemical are inhalation of dust, skin contact, and eye contact. The following measures are essential to create a barrier between the researcher and the hazardous material.

• Engineering Controls: Always handle the compound and its waste within a certified chemical fume hood to minimize the risk of inhaling airborne particles.

• Eye Protection: Wear chemical safety goggles or a face shield conforming to OSHA 29 CFR 1910.133 or European Standard EN166.

• Hand Protection: Use chemical-resistant nitrile gloves. Inspect gloves for any tears or punctures before use.

• Body Protection: A standard laboratory coat is required to prevent skin contact.

Waste Segregation and Collection

Causality: Proper segregation is a cornerstone of safe and compliant chemical waste management. It prevents dangerous reactions between incompatible chemicals and streamlines the final disposal process, which is often tailored to specific waste types (e.g., halogenated vs. non-halogenated).

• Designate a Waste Container: Use a dedicated, sealable hazardous waste container made of a compatible material such as high-density polyethylene (HDPE).

• Labeling is Critical: Before adding any waste, the container must be clearly labeled with the words "HAZARDOUS WASTE" and the full chemical name: "3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline" . Do not use abbreviations or chemical formulas.

• Collect All Contaminated Materials: Any item that has come into contact with the compound is now considered hazardous waste. This includes:

  • Residual or excess solid compound.

  • Contaminated personal protective equipment (gloves, etc.).

  • Weighing papers, pipette tips, and other disposable labware. Place all these items directly into the designated hazardous waste container.

• Keep the Container Closed: The waste container must be securely sealed at all times, except when actively adding waste. This prevents the release of vapors and protects against spills.

Decontamination of Non-Disposable Labware

Causality: An "empty" container that held a hazardous chemical is still considered hazardous waste until properly decontaminated. A triple-rinse procedure ensures that residual chemical is effectively removed and captured as part of the hazardous waste stream.

• First Rinse: Rinse the glassware with a suitable organic solvent (e.g., acetone or ethanol) that readily dissolves the compound. Pour the resulting solvent rinsate into the designated hazardous waste container.

• Second and Third Rinses: Repeat the rinsing process two more times, collecting all rinsate in the same hazardous waste container.

• Final Wash: After the triple rinse, the glassware can be washed with soap and water as usual.

Storage and Final Disposal

• Satellite Accumulation: Store the sealed and labeled hazardous waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, near the point of generation.

• Contact EHS: Once the container is nearly full, or as per your institution's policy, contact your Environmental Health and Safety (EHS) department or a certified hazardous waste disposal contractor to arrange for pickup.

• Regulatory Adherence: Under no circumstances should 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline or its containers be disposed of in the regular trash or poured down the drain. This is a direct violation of EPA regulations and poses a significant environmental risk.

Visualizing the Process

Visual aids are crucial for reinforcing complex procedural workflows and scientific concepts.

Disposal Decision Workflow

The following diagram outlines the logical decision-making process for handling waste generated from work with this compound.

Caption: Conceptual decomposition pathway during controlled incineration.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe and compliant disposal of 3-(Trifluoromethyl)-1,2,4-triazolo[3,4-a]isoquinoline, upholding their commitment to both scientific advancement and environmental stewardship.

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